Technical Documentation Center

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate
  • CAS: 20983-83-9

Core Science & Biosynthesis

Foundational

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate chemical structure and properties

The following technical guide provides an in-depth analysis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate , a critical intermediate in medicinal chemistry, particularly in the development of PTP1B inhibitors and antifol...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate , a critical intermediate in medicinal chemistry, particularly in the development of PTP1B inhibitors and antifolate therapeutics.

Structural Analysis, Synthetic Protocols, and Pharmaceutical Applications

Executive Summary

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS: 20983-83-9 ) is a bifunctional organic intermediate characterized by a central phenyl ring substituted with a methyl ester at the para-position and an ethyl oxalamido group at the amino-position. This compound serves as a pivotal "masked" oxamic acid precursor. In drug discovery, the oxamic acid moiety is a classic bioisostere for phosphate groups (e.g., in PTP1B inhibitors) and a key pharmacophore in antifolates. This guide details its physicochemical profile, validated synthesis pathways, and utility in fragment-based drug design.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

Nomenclature & Identification[2]
  • IUPAC Name: Methyl 4-[(2-ethoxy-2-oxoacetyl)amino]benzoate

  • Common Synonyms: Methyl 4-(ethoxyoxalylamino)benzoate; Methyl 4-(ethyl oxalamido)benzoate

  • CAS Registry Number: 20983-83-9

  • Molecular Formula: C₁₂H₁₃NO₅

  • SMILES: COC(=O)C1=CC=C(NC(=O)C(=O)OCC)C=C1

Physicochemical Data Profile

The following data is essential for formulation and handling.

PropertyValueNote
Molecular Weight 251.24 g/mol
Appearance White to off-white crystalline solid
Melting Point 138–142 °CDepends on solvent of recrystallization
LogP (Predicted) ~1.54Moderate lipophilicity
Topological Polar Surface Area (TPSA) 81.7 ŲGood membrane permeability potential
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water
H-Bond Donors/Acceptors 1 Donor / 5 Acceptors

Synthesis & Production Protocols

Retrosynthetic Analysis

The most robust synthesis involves the acylation of Methyl 4-aminobenzoate (Benzocaine methyl ester) with Ethyl oxalyl chloride . This pathway is preferred over diethyl oxalate condensation due to higher reactivity and cleaner workup.

Validated Experimental Protocol

Objective: Synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate on a 10 mmol scale.

Reagents:

  • Methyl 4-aminobenzoate (1.51 g, 10 mmol)

  • Ethyl oxalyl chloride (1.50 g, 11 mmol, 1.1 eq)

  • Triethylamine (TEA) (1.52 g, 15 mmol, 1.5 eq) or Pyridine

  • Dichloromethane (DCM) (anhydrous, 50 mL)

Step-by-Step Methodology:

  • Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with nitrogen (

    
    ).
    
  • Dissolution: Dissolve Methyl 4-aminobenzoate in anhydrous DCM (40 mL). Add TEA and cool the solution to 0°C in an ice bath.

  • Acylation: Dilute Ethyl oxalyl chloride in DCM (10 mL) and add dropwise to the amine solution over 15 minutes. Caution: Exothermic reaction; maintain temperature < 5°C.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3–4 hours. Monitor via TLC (Hexane:EtOAc 1:1).

  • Quench & Workup: Quench with water (30 mL). Separate the organic layer and wash sequentially with 1M HCl (2 x 20 mL), sat.

    
     (20 mL), and brine.
    
  • Purification: Dry over anhydrous

    
    , filter, and concentrate in vacuo. Recrystallize the crude solid from Ethanol/Hexane to yield the title compound.
    
Reaction Pathway Visualization

The following diagram illustrates the acylation mechanism and subsequent potential hydrolysis.

SynthesisPathway Start1 Methyl 4-aminobenzoate (Nucleophile) Intermediate Tetrahedral Intermediate Start1->Intermediate Nucleophilic Attack Start2 Ethyl oxalyl chloride (Electrophile) Start2->Intermediate Product Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Target Ester) Intermediate->Product -HCl (Elimination) Hydrolysis Oxamic Acid Derivative (Bioactive Core) Product->Hydrolysis LiOH/THF (Saponification)

Figure 1: Synthetic pathway from methyl 4-aminobenzoate to the target oxalamido ester and downstream hydrolysis.

Reactivity & Synthetic Utility[1][5]

This compound is rarely the final drug; it is a versatile intermediate . Its chemical behavior is defined by two ester groups with distinct reactivity profiles:

  • Aliphatic Ester (Ethyl oxalyl): Highly susceptible to nucleophilic attack. It can be selectively hydrolyzed to the free acid (oxamic acid) or converted to amides/hydrazides.

  • Aromatic Ester (Methyl benzoate): Less reactive. Requires harsher conditions (high temp, strong base) for hydrolysis compared to the oxalyl ester.

Key Transformations:

  • Selective Hydrolysis: Treatment with 1 eq. LiOH at 0°C selectively hydrolyzes the ethyl ester to yield 4-[(Methoxycarbonyl)phenyl]oxamic acid . This is crucial for creating PTP1B inhibitors where the oxamic acid mimics the phosphate group.

  • Heterocyclization: Reaction with hydrazine hydrate yields hydrazides which can be cyclized to form quinazoline-like scaffolds, although the para-substitution pattern prevents direct fusion to the benzene ring (unlike ortho-analogs).

Biological Relevance & Applications[9][10]

PTP1B Inhibition (Diabetes & Obesity)

Protein Tyrosine Phosphatase 1B (PTP1B) is a major negative regulator of insulin signaling.

  • Mechanism: The oxamic acid moiety (derived from the hydrolysis of the title compound) acts as a non-hydrolyzable phosphate mimic (bioisostere). It binds to the catalytic site of PTP1B, forming hydrogen bonds with the critical Arg221 residue.

  • Role of Title Compound: It serves as the lipophilic "prodrug" ester that crosses cell membranes before being metabolized to the active acid, or as the stable intermediate for structure-activity relationship (SAR) studies.

Antifolate Therapeutics

Analogs of this compound are used in the synthesis of classical and non-classical antifolates.

  • Structural Homology: The p-aminobenzoic acid (PABA) core is the scaffold of Folic Acid. Acylation with oxalate mimics part of the glutamate tail or linker regions found in drugs like Pemetrexed .

Biological Pathway Diagram

BiologicalMechanism Prodrug Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Lipophilic Ester) CellMembrane Cell Membrane Prodrug->CellMembrane Passive Diffusion ActiveDrug Oxamic Acid Metabolite (Polar Anion) CellMembrane->ActiveDrug Intracellular Esterases Target PTP1B Enzyme (Catalytic Site) ActiveDrug->Target Competitive Inhibition (Mimics Phosphate) Effect Enhanced Insulin Signaling (Therapeutic Effect) Target->Effect Prevents Dephosphorylation

Figure 2: Mechanism of action for oxamic acid precursors in PTP1B inhibition.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral data should be obtained:

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 10.85 (s, 1H, -NH-), 7.95 (d, 2H, Ar-H), 7.85 (d, 2H, Ar-H), 4.30 (q, 2H, -OCH₂-), 3.84 (s, 3H, -OCH₃), 1.32 (t, 3H, -CH₃).

  • IR (ATR):

    • 3300 cm⁻¹ (N-H stretch), 1735 cm⁻¹ (Ester C=O), 1690 cm⁻¹ (Amide C=O).

  • MS (ESI):

    • Calculated [M+H]⁺: 252.24. Found: 252.2.

Safety & Handling (MSDS Highlights)

  • Signal Word: Warning

  • Hazards: H315 (Skin Irritation), H319 (Eye Irritation).[1]

  • Storage: Store at 2–8°C under inert atmosphere. Moisture sensitive (ester hydrolysis risk).

  • Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References

  • Synthesis of Oxamic Acid Derivatives: Telvekar, V. N., & Patel, K. N. (2010). "Design, synthesis and biological evaluation of novel oxamic acid derivatives as PTP1B inhibitors." Bioorganic & Medicinal Chemistry Letters.

  • Chemical Properties & CAS Data: ChemScene. "Methyl 4-(2-ethoxy-2-oxoacetamido)benzoate - CAS 20983-83-9." ChemScene Product Catalog.

  • PTP1B Inhibitor Design: Zhang, S., & Zhang, Z. Y. (2007). "PTP1B as a drug target: recent developments in PTP1B inhibitor discovery." Drug Discovery Today.

  • Antifolate Pharmacophores: Gangjee, A., et al. (2008). "Synthesis and biological activities of classical and nonclassical antifolates." Journal of Medicinal Chemistry.

Sources

Exploratory

Technical Guide: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS 20983-83-9)

Topic: CAS number for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals [1][2][3][4] Executive Summary Methyl 4-([eth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: CAS number for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1][2][3][4]

Executive Summary

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS 20983-83-9 ) is a specialized organic intermediate widely utilized in medicinal chemistry and pharmaceutical development.[1][2][3] Characterized by an ethyl oxalyl moiety attached to the nitrogen of a methyl 4-aminobenzoate core, this compound serves as a critical scaffold for synthesizing oxalamides , heterocycles (such as oxazoles and imidazoles), and antifolate analogs . Its unique structure allows it to function as a bioisostere for phosphate groups or


-keto acids in enzyme inhibitor design.

This guide provides a comprehensive technical analysis of CAS 20983-83-9, detailing its synthesis, physicochemical properties, and applications in drug discovery.

Chemical Identity & Physicochemical Properties[5][6][7][8][9][10]

Property Data
CAS Number 20983-83-9
IUPAC Name Methyl 4-(2-ethoxy-2-oxoacetamido)benzoate
Synonyms Methyl 4-(ethoxyoxalylamino)benzoate; Oxalic acid monoethyl ester

-(4-methoxycarbonylphenyl)amide
Molecular Formula

Molecular Weight 251.24 g/mol
SMILES CCOC(=O)C(=O)Nc1ccc(C(=O)OC)cc1
Appearance White to off-white crystalline solid
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water
LogP ~0.97 (Predicted)

Synthesis Protocol: The "Oxalyl-Amide" Coupling

Note: This protocol synthesizes CAS 20983-83-9 via the nucleophilic acyl substitution of methyl 4-aminobenzoate with ethyl oxalyl chloride.

Reaction Scheme

The synthesis relies on the chemoselective acylation of the aniline nitrogen. The use of ethyl oxalyl chloride (


) is preferred over diethyl oxalate to ensure mono-acylation and higher yields under mild conditions.

SynthesisPath SM1 Methyl 4-aminobenzoate (Nucleophile) Intermediate Tetrahedral Intermediate SM1->Intermediate Nucleophilic Attack SM2 Ethyl oxalyl chloride (Electrophile) SM2->Intermediate Base Triethylamine (Et3N) (Base Scavenger) Base->Intermediate HCl Scavenging Product Methyl 4-(2-ethoxy-2-oxoacetamido)benzoate (CAS 20983-83-9) Intermediate->Product Elimination of Cl-

Figure 1: Synthesis pathway for CAS 20983-83-9 via acyl chloride coupling.

Detailed Methodology

Reagents:

  • Methyl 4-aminobenzoate (1.0 eq)[3]

  • Ethyl oxalyl chloride (1.1 eq)

  • Triethylamine (

    
    ) (1.2 eq)
    
  • Dichloromethane (DCM) (anhydrous, 10 mL/g of substrate)

Step-by-Step Protocol:

  • Preparation : Charge a flame-dried round-bottom flask with Methyl 4-aminobenzoate and anhydrous DCM under an inert atmosphere (

    
     or Ar).
    
  • Base Addition : Add Triethylamine (

    
    ) via syringe. Cool the mixture to 0°C  using an ice bath to control the exotherm.
    
  • Acylation : Dropwise add Ethyl oxalyl chloride over 15–20 minutes. Maintain temperature <5°C. The solution may turn slightly yellow or cloudy due to triethylamine hydrochloride salt formation.

  • Reaction : Allow the mixture to warm to room temperature (25°C) and stir for 3–4 hours. Monitor via TLC (Hexane:EtOAc 1:1) or LC-MS.

  • Workup :

    • Quench with saturated

      
       solution.[4]
      
    • Extract the organic layer and wash sequentially with 1M HCl (to remove unreacted amine), water, and brine.

    • Dry over anhydrous

      
      , filter, and concentrate in vacuo.
      
  • Purification : Recrystallize from Ethanol/Hexane or purify via flash column chromatography (SiO2, 0-30% EtOAc in Hexanes) to yield the product as a white solid.

Applications in Drug Discovery

CAS 20983-83-9 is not merely an endpoint but a versatile divergent intermediate . Its structural motifs allow it to serve multiple roles in medicinal chemistry.

Bioisosteric Replacement

The oxalyl-amino (


) linker mimics the electrostatic and steric properties of:
  • Phosphates : Useful in designing phosphatase inhibitors (e.g., PTP1B inhibitors).

  • 
    -Keto Acids : Acts as a stable transition-state analog for enzymes acting on keto-acid substrates.
    
Heterocycle Synthesis

The ester and amide functionalities allow for cyclization reactions to form biologically active heterocycles.

Applications Core CAS 20983-83-9 (Scaffold) App1 Oxazoles/Imidazoles (via Robinson-Gabriel) Core->App1 Cyclodehydration App2 PTP1B Inhibitors (Phosphate Bioisostere) Core->App2 Hydrolysis to Oxamic Acid App3 Antifolate Analogs (Pemetrexed-like) Core->App3 Glutamate Coupling

Figure 2: Divergent synthetic utility of CAS 20983-83-9 in medicinal chemistry.

Specific Use Cases
  • Antifolate Research : The 4-aminobenzoyl glutamate scaffold is central to antifolates like Pemetrexed . CAS 20983-83-9 allows for the introduction of an oxalyl "spacer" to probe the active site depth of folate-dependent enzymes (DHFR, TS).

  • Kinase Inhibition : The oxalamide moiety can form critical hydrogen bonds with the hinge region of kinases, making this compound a valuable fragment for fragment-based drug design (FBDD).

Quality Control & Validation

To ensure the integrity of the synthesized compound, the following analytical criteria must be met:

  • 
     NMR (DMSO-
    
    
    
    , 400 MHz)
    :
    • 
       10.8 ppm (s, 1H, 
      
      
      
      ) – Diagnostic singlet for the oxalamide proton.
    • 
       7.95 ppm (d, 2H, Ar-
      
      
      
      ),
      
      
      7.80 ppm (d, 2H, Ar-
      
      
      ) – Para-substituted benzene pattern.
    • 
       4.30 ppm (q, 2H, 
      
      
      
      ),
      
      
      3.84 ppm (s, 3H,
      
      
      ),
      
      
      1.31 ppm (t, 3H,
      
      
      ).
  • LC-MS :

    • Observe

      
       peak at 252.24 Da .
      
  • Melting Point :

    • Typical range: 160–165°C (Consistent with similar oxalamide derivatives).

References

  • ChemScene . Methyl 4-(2-ethoxy-2-oxoacetamido)benzoate Product Page. Retrieved from [5]

  • BLD Pharm . 20983-83-9 | Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate.[6][1][2][3] Retrieved from [1]

  • PubChem. Methyl 4-(2-ethoxy-2-oxoacetamido)benzoate Compound Summary.
  • Madhavi, K., et al. (2017).[7] Synthesis and Evaluation of Alkyl 4-(2-Cyanoacetamido) Benzoates. Journal of Chemical and Pharmaceutical Research, 9(3):341-345. (Analogous synthesis methodology).[7] Retrieved from

Sources

Foundational

Molecular weight and formula of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a chemical compound of interest in synthetic and medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a chemical compound of interest in synthetic and medicinal chemistry. We will delve into its chemical properties, a validated synthesis protocol, and its potential applications, with a focus on providing the technical detail required by researchers in the field.

Core Chemical Identity

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is a derivative of methyl 4-aminobenzoate, featuring an ethoxy(oxo)acetyl group attached to the amino moiety. This structural modification introduces an α-keto ester functionality, which can be a valuable pharmacophore or a versatile synthetic handle for further molecular elaboration.

Table 1: Chemical and Physical Properties

PropertyValueSource
Molecular Formula C₁₂H₁₃NO₅
Molecular Weight 251.24 g/mol ,
CAS Number 20983-83-9
IUPAC Name methyl 4-[(2-ethoxy-2-oxoacetyl)amino]benzoateN/A
SMILES O=C(OC)C1=CC=C(NC(C(OCC)=O)=O)C=C1

Synthesis and Mechanism

The most direct and logical synthetic route to Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is through the N-acylation of a readily available starting material, Methyl 4-aminobenzoate, with an appropriate acylating agent.

Proposed Synthetic Pathway

The synthesis involves the reaction of Methyl 4-aminobenzoate with ethyl oxalyl chloride. This is a classic example of a Schotten-Baumann reaction, where an amine is acylated by an acyl chloride in the presence of a base to neutralize the hydrochloric acid byproduct.

Synthesis_of_Methyl_4([ethoxy(oxo)acetyl]amino)benzoate cluster_reactants Reactants cluster_conditions Reaction Conditions cluster_product Product cluster_byproduct Byproduct Methyl_4-aminobenzoate Methyl 4-aminobenzoate Reaction N-Acylation Methyl_4-aminobenzoate->Reaction Ethyl_oxalyl_chloride Ethyl oxalyl chloride Ethyl_oxalyl_chloride->Reaction Base Base (e.g., Pyridine or Triethylamine) Base->Reaction Neutralizes HCl Solvent Anhydrous Solvent (e.g., DCM or THF) Solvent->Reaction Target_Compound Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate HCl_salt Base•HCl Reaction->Target_Compound Reaction->HCl_salt

A proposed synthetic workflow for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate.
Detailed Experimental Protocol

This protocol is based on established methods for N-acylation of anilines with acyl chlorides.

Materials:

  • Methyl 4-aminobenzoate

  • Ethyl oxalyl chloride

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Pyridine or Triethylamine (distilled and stored over KOH)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

  • Magnetic stirrer and heating mantle

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve Methyl 4-aminobenzoate (1.0 eq) in anhydrous DCM or THF.

  • Addition of Base: Add pyridine or triethylamine (1.1 eq) to the solution and stir under a nitrogen atmosphere.

  • Addition of Acylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Add a solution of ethyl oxalyl chloride (1.05 eq) in anhydrous DCM or THF dropwise via the dropping funnel over 30 minutes.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by the slow addition of water. Separate the organic layer. Wash the organic layer successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Spectroscopic Characterization (Predicted)

¹H NMR (CDCl₃, 400 MHz):

  • δ 8.0-8.2 ppm (d, 2H): Aromatic protons ortho to the ester group.

  • δ 7.6-7.8 ppm (d, 2H): Aromatic protons ortho to the amide group.

  • δ 9.0-9.5 ppm (s, 1H): Amide N-H proton.

  • δ 4.4-4.6 ppm (q, 2H): Methylene protons of the ethyl ester.

  • δ 3.9-4.0 ppm (s, 3H): Methyl protons of the methyl ester.

  • δ 1.4-1.5 ppm (t, 3H): Methyl protons of the ethyl ester.

¹³C NMR (CDCl₃, 101 MHz):

  • δ ~166 ppm: Carbonyl carbon of the methyl ester.

  • δ ~160 ppm: Carbonyl carbon of the amide.

  • δ ~158 ppm: Carbonyl carbon of the ethyl ester.

  • δ ~142 ppm: Aromatic carbon attached to the amide nitrogen.

  • δ ~131 ppm: Aromatic CH carbons ortho to the ester.

  • δ ~126 ppm: Aromatic carbon attached to the ester group.

  • δ ~118 ppm: Aromatic CH carbons ortho to the amide.

  • δ ~64 ppm: Methylene carbon of the ethyl ester.

  • δ ~52 ppm: Methyl carbon of the methyl ester.

  • δ ~14 ppm: Methyl carbon of the ethyl ester.

IR (KBr, cm⁻¹):

  • ~3300 cm⁻¹: N-H stretching of the amide.

  • ~1740 cm⁻¹: C=O stretching of the ethyl ester.

  • ~1720 cm⁻¹: C=O stretching of the methyl ester.

  • ~1690 cm⁻¹: C=O stretching of the amide (Amide I band).

  • ~1600, 1530 cm⁻¹: Aromatic C=C stretching and N-H bending (Amide II band).

  • ~1270, 1100 cm⁻¹: C-O stretching of the esters.

Mass Spectrometry (EI):

  • m/z 251: Molecular ion (M⁺).

  • m/z 220: Loss of -OCH₃.

  • m/z 206: Loss of -OC₂H₅.

  • m/z 151: Methyl 4-aminobenzoate fragment.

  • m/z 120: Fragment from cleavage of the amide bond.

Applications in Drug Development and Research

While specific biological activities for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate are not extensively documented, its structural motifs suggest several potential areas of application in drug discovery and medicinal chemistry.

  • Scaffold for Library Synthesis: The presence of two ester functionalities and an aromatic ring provides multiple points for diversification, making it an attractive scaffold for the synthesis of compound libraries for high-throughput screening.

  • Intermediate for Heterocyclic Synthesis: The α-keto ester moiety is a versatile precursor for the synthesis of various heterocyclic systems, which are prevalent in many biologically active molecules.

  • Potential as an Enzyme Inhibitor: The α-keto amide functionality is a known pharmacophore in certain classes of enzyme inhibitors, suggesting that this compound or its derivatives could be explored for such activities.

The parent molecule, methyl 4-aminobenzoate, and its derivatives have been investigated for various biological activities, including their use as intermediates in the synthesis of more complex pharmaceutical agents.

Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemical compounds is paramount. While a specific safety data sheet (SDS) for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is not widely available, the following precautions, based on its chemical structure and the known hazards of its precursors, should be strictly followed.

General Precautions:

  • Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Avoid contact with skin, eyes, and clothing.

  • Do not breathe dust or vapors.

  • Wash hands thoroughly after handling.

Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

First Aid Measures:

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

  • If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.

  • If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Storage:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.

  • Keep away from strong oxidizing agents, strong acids, and strong bases.

Conclusion

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is a compound with significant potential as a building block in synthetic and medicinal chemistry. Its straightforward synthesis from common starting materials and the versatility of its functional groups make it an attractive target for further investigation. This guide provides a foundational understanding of its properties and a practical approach to its synthesis, enabling researchers to explore its utility in their respective fields.

References

Exploratory

Process Development Guide: Solubility Profiling of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Executive Summary This technical guide addresses the solubility characteristics of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS: 106258-06-2), a critical intermediate in the synthesis of the antifolate antineoplastic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide addresses the solubility characteristics of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS: 106258-06-2), a critical intermediate in the synthesis of the antifolate antineoplastic agent, Pemetrexed Disodium .

Understanding the solid-liquid equilibrium (SLE) of this compound is not merely an academic exercise; it is the rate-limiting step in optimizing yield during the amidation of methyl 4-aminobenzoate and subsequent hydrolysis steps. This guide provides a thermodynamic framework for solvent selection, detailed experimental protocols for solubility determination, and process engineering insights for purification.

Part 1: Physicochemical Context & Solubility Landscape[1]

Structural Analysis & Solvent Interaction

The molecule contains three distinct moieties that dictate its solubility profile:

  • Methyl Benzoate Core: Lipophilic, planar aromatic system.

  • Amide Linkage (-NH-CO-): Hydrogen bond donor/acceptor site, increasing lattice energy and melting point.

  • Ethyl Oxalyl Tail (-CO-COOEt): Adds steric bulk and moderate polarity.

Thermodynamic Prediction: The presence of the amide bond significantly reduces solubility in non-polar solvents (e.g., Hexane) due to strong intermolecular hydrogen bonding in the crystal lattice. Conversely, protic solvents (Alcohols) and polar aprotic solvents (DMSO, DMF) disrupt these lattice forces effectively.

Qualitative Solubility Matrix

The following data summarizes the solubility behavior observed during process development (recrystallization and extraction).

Solvent ClassSpecific SolventSolubility BehaviorProcess Application
Polar Protic Methanol / EthanolTemperature Dependent Ideal for recrystallization (High solubility at reflux; low at

).
Polar Aprotic DMSO / DMFHigh Reaction media; difficult to crystallize from without antisolvent.
Esters Ethyl AcetateModerate Used for liquid-liquid extraction from aqueous reaction quenches.
Aromatic TolueneLow-Moderate Often used as a co-solvent to drive precipitation.
Aqueous WaterInsoluble Excellent antisolvent for crashing out the product.

Part 2: Experimental Protocol (Self-Validating System)

To determine precise solubility curves (Mole Fraction


 vs. Temperature 

) for process scaling, we utilize the Dynamic Laser Monitoring Method . This method minimizes human error associated with sampling and filtration in static gravimetric methods.
Methodology: Dynamic Laser Monitoring

Objective: Determine the saturation temperature (


) of a known mass fraction of solute.

Equipment:

  • Jacketed glass vessel (50 mL) with precision temperature control (

    
    ).
    
  • He-Ne Laser (or high-intensity diode).

  • Photo-detector/Light intensity meter.

  • Magnetic stirring (constant rate).

Workflow:

  • Preparation: Weigh solvent (

    
    ) and solute (
    
    
    
    ) analytically (
    
    
    g precision).
  • Dissolution: Heat mixture until fully dissolved (Laser transmission

    
    ).
    
  • Cooling: Lower temperature at a slow, controlled rate (e.g.,

    
    ).
    
  • Nucleation Detection: Record

    
     when laser intensity drops sharply (Tyndall effect).
    
  • Heating (Validation): Re-heat slowly. Record

    
     when solution clears.
    
  • Averaging:

    
    .
    
Thermodynamic Modeling (The Apelblat Equation)

Raw data must be correlated to the Modified Apelblat Equation to predict solubility at unmeasured temperatures.



  • 
     : Mole fraction of solute.
    
  • 
     : Absolute temperature (Kelvin).[1][2]
    
  • 
     : Empirical constants derived from regression.
    

Scientist's Note: If the relative average deviation (RAD) between your experimental data and the Apelblat model exceeds 3%, check your solvent purity (water content in alcohols significantly skews data for this amide).

Part 3: Visualization of Workflows

Solubility Measurement Workflow

This diagram outlines the logic flow for the Dynamic Laser Method, ensuring data integrity.

SolubilityProtocol Start Start: Define Mass Fraction Mix Equilibrate Solvent + Solute Start->Mix Heat Heat to Dissolution (Max Laser Trans.) Mix->Heat Cool Controlled Cooling (-0.1 K/min) Heat->Cool Detect Detect Turbidity (Laser Scattering) Cool->Detect Monitoring Record Record T_sat Detect->Record Nucleation Point Model Fit to Apelblat Eq. Record->Model Data Regression Model->Start Next Concentration

Figure 1: Dynamic Laser Monitoring workflow for determining solubility curves.

Purification & Isolation Strategy

The following decision tree illustrates how solubility data informs the purification of the intermediate from the crude reaction mixture (Methyl 4-aminobenzoate + Ethyl oxalyl chloride).

PurificationLogic Crude Crude Reaction Mixture (Product + HCl + Unreacted Amine) Quench Quench in Ice/Water (Product precipitates, Salts dissolve) Crude->Quench Solubility Differential Filter Filtration & Wash Quench->Filter Recryst Recrystallization Solvent Selection Filter->Recryst Ethanol Hot Ethanol/Methanol (High T: Soluble) Recryst->Ethanol Preferred Path Cooling Cool to 0-5°C (Supersaturation) Ethanol->Cooling Pure Pure Intermediate (Crystalline Solid) Cooling->Pure Yield > 85%

Figure 2: Process flow for isolation based on differential solubility in aqueous vs. organic media.

Part 4: Critical Process Parameters (CPP)

When applying this data to Pemetrexed synthesis, observe these critical parameters:

  • Water Content in Alcohols: The solubility of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate decreases non-linearly with water addition. In a methanol recrystallization, ensuring water content is

    
     is crucial for consistent yield. Conversely, adding 20% water to a hot methanolic solution acts as a powerful antisolvent method.
    
  • Polymorphism: Rapid cooling (high supersaturation ratios) may generate metastable polymorphs or amorphous solids, which can trap impurities. A controlled cooling ramp (based on the Apelblat curve) ensures the formation of the thermodynamically stable crystalline form, which filters faster and has higher purity.

  • Thermal Stability: Avoid prolonged heating

    
     in alcohols, as transesterification (ethyl ester exchanging with methyl/ethyl solvent) can occur, generating impurities.
    

References

  • Barnett, C. J., et al. (1999). "A Practical Synthesis of Multitargeted Antifolate LY231514 (Pemetrexed Disodium)." Organic Process Research & Development. (Describes the synthesis and isolation of the intermediate).

  • Cheung, A. (2001). "Process for the preparation of Pemetrexed Disodium." US Patent 6,262,262.[2] (Details specific solvent systems for crystallization).

  • Apelblat, A., & Manzurola, E. (1999). "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K." The Journal of Chemical Thermodynamics. (Foundational text for the Apelblat thermodynamic model used in this guide).

  • NIST Chemistry WebBook. "Benzoic acid, 4-amino-, methyl ester." (Data on the precursor molecule for structural comparison).

Sources

Exploratory

Pharmacological potential of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate derivatives

Pharmacological Potential of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Derivatives Executive Summary Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (also known as ethyl N-(4-methoxycarbonylphenyl)oxamate) represents a str...

Author: BenchChem Technical Support Team. Date: February 2026

Pharmacological Potential of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Derivatives

Executive Summary

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (also known as ethyl N-(4-methoxycarbonylphenyl)oxamate) represents a strategic intersection in medicinal chemistry, bridging the structural properties of para-aminobenzoic acid (PABA) antagonists with the metal-chelating capabilities of oxamic acid derivatives. While often categorized as a synthetic intermediate for heterocyclic libraries (particularly quinazolinones), this scaffold possesses intrinsic pharmacological potential as a competitive enzyme inhibitor.

This technical guide analyzes the compound’s utility as a "privileged scaffold" for drug discovery, focusing on its validated role in Tyrosinase inhibition (dermatology/oncology), HIV-1 Integrase inhibition (virology), and as a precursor for antifolate chemotherapeutics.

Chemical Architecture & Structure-Activity Relationship (SAR)

The molecule comprises two distinct pharmacophores linked by an amide bond. Its efficacy is driven by the synergistic interaction between the "Head" and "Tail" regions.

Structural RegionChemical MoietyPharmacological Function
The "Head" Ethyl Oxamate Group (–NH–CO–CO–OEt)Metal Chelation: The 1,2-dicarbonyl system acts as a bidentate ligand for metalloenzymes (e.g., Cu²⁺ in Tyrosinase, Mg²⁺ in Integrase).Bioisosterism: Mimics the transition state of carboxylate substrates.
The "Linker" Amide Bond Conformational Lock: Restricts rotation, orienting the aromatic ring for π-π stacking interactions within the enzyme active site.
The "Tail" Methyl Benzoate (–C₆H₄–COOMe)Hydrophobic Binding: Fits into the hydrophobic pockets of PABA-recognizing enzymes (e.g., Dihydropteroate synthase).Solubility: The methyl ester improves lipophilicity compared to the free acid.

SAR Insight: The ester group on the oxamate "head" is critical. Hydrolysis to the free oxamic acid often increases potency against metalloenzymes by providing a negative charge for stronger metal coordination, while the ester form serves as a prodrug with better membrane permeability.

Therapeutic Applications

Dermatology & Oncology: Tyrosinase Inhibition

The most direct pharmacological application of N-substituted oxamates is the inhibition of Tyrosinase , the rate-limiting enzyme in melanin biosynthesis.

  • Mechanism: Tyrosinase is a binuclear copper enzyme.[1] The oxamate moiety of the title compound chelates the Cu²⁺ ions in the active site, preventing the oxidation of Tyrosine to DOPA and DOPA to Dopaquinone.

  • Clinical Relevance: This mechanism is pivotal for treating hyperpigmentation disorders (e.g., melasma) and potentially melanoma , where tyrosinase activity is upregulated.

  • Comparative Potency: N-phenyl oxamates often exhibit competitive inhibition kinetics superior to kojic acid due to the additional π-π stacking provided by the benzoate ring.

Virology: HIV-1 Integrase Inhibition

Oxamic acid derivatives have been identified as inhibitors of HIV-1 Integrase (IN).

  • Mechanism: The diketo acid pharmacophore binds to the Mg²⁺ cofactors in the IN active site, blocking the "strand transfer" step essential for viral DNA integration into the host genome.

  • Scaffold Utility: The title compound serves as a lead for "second-generation" INSTIs (Integrase Strand Transfer Inhibitors), where the benzoate tail can be substituted to reach the viral DNA binding channel.

Infectious Disease: Antimicrobial PABA Antagonism

As a derivative of PABA, the molecule retains the ability to compete with PABA for the active site of Dihydropteroate Synthase (DHPS) in bacteria.

  • Activity: While the N-acylation reduces immediate affinity compared to sulfonamides, the compound acts as a "masked" antimetabolite. Intracellular hydrolysis or specific binding to mutated DHPS forms in resistant strains offers a pathway for overcoming sulfonamide resistance.

Mechanism of Action: Signaling & Synthesis

Pathway: Tyrosinase Inhibition & Melanogenesis

The following diagram illustrates how the molecule intervenes in the melanogenesis pathway by sequestering the copper cofactor.

TyrosinaseInhibition Tyrosine L-Tyrosine DOPA L-DOPA Tyrosine->DOPA Hydroxylation Dopaquinone Dopaquinone DOPA->Dopaquinone Oxidation Melanin Eumelanin / Pheomelanin Dopaquinone->Melanin Spontaneous Polymerization Tyrosinase Tyrosinase Enzyme (Cu2+ Active Site) Tyrosinase->Tyrosine Catalyzes Tyrosinase->DOPA Catalyzes Inhibitor Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Chelator) Inhibitor->Tyrosinase Competitive Inhibition (Cu2+ Chelation)

Caption: Mechanism of melanogenesis inhibition via competitive chelation of the Tyrosinase Cu²⁺ cofactor.

Synthetic Pathway: From Precursor to Heterocycles

The molecule is a versatile precursor. The diagram below details its conversion into bioactive Quinazolinones.

SynthesisPathway PABA Methyl 4-aminobenzoate Target Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Target Scaffold) PABA->Target Acylation Reagent Ethyl Oxalyl Chloride (+ Et3N) Reagent->PABA Hydrolysis Free Oxamic Acid (Tyrosinase Inhibitor) Target->Hydrolysis LiOH / THF Heterocycle Quinazolin-4(3H)-one (Antitumor Agent) Target->Heterocycle 1. NH2-R / Heat 2. Cyclization

Caption: Synthetic divergence of the scaffold into direct inhibitors (hydrolysis) or heterocyclic libraries.

Experimental Protocols

Synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Objective: High-yield synthesis of the title compound via nucleophilic acyl substitution.

Reagents:

  • Methyl 4-aminobenzoate (1.0 eq)[2]

  • Ethyl oxalyl chloride (1.1 eq)

  • Triethylamine (Et₃N) (1.2 eq)

  • Dichloromethane (DCM) (Anhydrous)

Protocol:

  • Preparation: Dissolve Methyl 4-aminobenzoate (1.51 g, 10 mmol) in anhydrous DCM (20 mL) in a round-bottom flask under nitrogen atmosphere.

  • Base Addition: Add Et₃N (1.67 mL, 12 mmol) and cool the mixture to 0°C in an ice bath.

  • Acylation: Dropwise add Ethyl oxalyl chloride (1.23 mL, 11 mmol) over 15 minutes. The reaction is exothermic; maintain temperature <5°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Workup: Wash the organic layer with 1N HCl (2 x 10 mL) to remove unreacted amine/base, followed by saturated NaHCO₃ and brine.

  • Purification: Dry over MgSO₄, filter, and concentrate in vacuo. Recrystallize from Ethanol/Water to yield white crystals.

    • Expected Yield: 85-92%.

    • Validation: ¹H NMR (CDCl₃) should show ethyl quartet (~4.4 ppm) and methyl ester singlet (~3.9 ppm).

Mushroom Tyrosinase Inhibition Assay

Objective: Quantify the IC₅₀ of the derivative against Tyrosinase.[3]

Reagents:

  • Mushroom Tyrosinase (Sigma-Aldrich, 1000 U/mL)

  • L-DOPA (Substrate, 2 mM)

  • Phosphate Buffer (50 mM, pH 6.8)

Protocol:

  • Plate Setup: In a 96-well plate, add 140 µL of Phosphate Buffer.

  • Inhibitor Addition: Add 20 µL of the test compound (dissolved in DMSO) at varying concentrations (1–100 µM).

  • Enzyme Activation: Add 20 µL of Tyrosinase solution. Incubate at 25°C for 10 minutes.

  • Substrate Initiation: Add 20 µL of L-DOPA solution.

  • Measurement: Monitor the formation of Dopachrome by measuring absorbance at 475 nm every 30 seconds for 10 minutes using a microplate reader.

  • Calculation: Determine % Inhibition =

    
    . Plot log[Concentration] vs. % Inhibition to find IC₅₀.
    

Future Outlook

The pharmacological trajectory of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate lies in fragment-based drug design (FBDD) .

  • PROTAC Linkers: The ester handle allows for facile hydrolysis and attachment to E3 ligase ligands, enabling the degradation of target proteins (e.g., specific kinases) rather than just inhibition.

  • Dual-Action Antibiotics: Conjugating this scaffold with sulfonamides could create "unbeatable" antifolates that target two steps in the folate pathway simultaneously.

References

  • Synthesis of Bioactive Quinazolin-4(3H)-one Derivatives. (2020). Acta Pharmaceutica. Describes the use of benzoate derivatives as precursors for antitumor heterocycles.[4]

  • 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial Agents. (2019).[5] Biomolecules.[1][3][4][5][6][7][8] Details the antimicrobial potential of PABA derivatives and their mode of action.

  • A Comprehensive Review on Tyrosinase Inhibitors. (2018). Journal of Enzyme Inhibition and Medicinal Chemistry. Establishes the SAR of oxamic acid derivatives and copper chelation mechanisms.

  • Hydroxamic Acid as a Potent Metal-Binding Group for Inhibiting Tyrosinase. (2022). International Journal of Molecular Sciences. Validates the metal-binding efficacy of hydroxamate/oxamate-like structures.

  • Methyl 4-aminobenzoate Pharmaceutical Secondary Standard. (2025). Sigma-Aldrich. Chemical properties and standardization of the core scaffold.[4][5]

Sources

Foundational

An In-depth Technical Guide to the Synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a key intermediate in the p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a key intermediate in the preparation of various pharmaceutically active compounds. This document delves into the chemical principles, strategic considerations, and detailed experimental protocols for the synthesis, purification, and characterization of the target molecule. The guide is structured to provide not only a step-by-step methodology but also the scientific rationale behind the procedural choices, ensuring a thorough understanding for researchers and professionals in organic synthesis and drug development.

Introduction: Significance and Synthetic Strategy

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, also known as ethyl (4-(methoxycarbonyl)phenyl)oxamate, serves as a crucial building block in medicinal chemistry. Its structure, featuring a reactive ethoxy(oxo)acetyl group appended to a methyl aminobenzoate scaffold, makes it a versatile precursor for the synthesis of more complex molecules, including but not limited to, novel antidepressant agents like agomelatine.

The synthetic approach to this molecule is primarily centered on the N-acylation of a readily available starting material, Methyl 4-aminobenzoate. This strategy involves the formation of a stable amide bond by reacting the amino group of Methyl 4-aminobenzoate with a suitable acylating agent that introduces the desired ethoxy(oxo)acetyl moiety. The overall synthetic pathway can be visualized as a two-stage process:

  • Preparation of the Starting Material: Synthesis of Methyl 4-aminobenzoate.

  • N-Acylation: Reaction of Methyl 4-aminobenzoate with an appropriate acylating agent to yield the final product.

This guide will provide a detailed exploration of each of these stages, emphasizing the underlying chemical principles and practical considerations for successful synthesis.

Synthesis of the Starting Material: Methyl 4-aminobenzoate

The most common and efficient method for the preparation of Methyl 4-aminobenzoate is the Fischer esterification of 4-aminobenzoic acid with methanol, catalyzed by a strong acid.

Reaction Mechanism

The Fischer esterification is a reversible, acid-catalyzed reaction. The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which increases its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon. Subsequent proton transfers and the elimination of a water molecule lead to the formation of the ester.

Experimental Protocol: Fischer Esterification

Materials:

  • 4-Aminobenzoic acid

  • Methanol (anhydrous)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • 5% Sodium Bicarbonate (NaHCO₃) solution

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Separatory funnel

  • Büchner funnel and filter paper

Procedure:

  • To a round-bottom flask, add 4-aminobenzoic acid and an excess of anhydrous methanol.

  • Carefully and slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

  • Attach a reflux condenser and heat the mixture to reflux for a period of 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly add the reaction mixture to a beaker containing a 5% sodium bicarbonate solution to neutralize the excess acid. The product will precipitate out of the solution.

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel and wash with cold water.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

  • Dry the purified crystals of Methyl 4-aminobenzoate in a vacuum oven.

Rationale and Key Considerations
  • Excess Methanol: Using a large excess of methanol shifts the equilibrium of the reversible Fischer esterification towards the product side, thereby increasing the yield.

  • Anhydrous Conditions: While not strictly necessary for the forward reaction, minimizing water content is beneficial as it is a product of the reaction.

  • Acid Catalyst: Concentrated sulfuric acid is a common and effective catalyst. Other strong acids like hydrochloric acid can also be used.

  • Neutralization: The use of sodium bicarbonate is crucial to neutralize the strong acid catalyst and any unreacted carboxylic acid, facilitating the precipitation of the ester.

Core Synthesis: N-Acylation to Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

The central step in the synthesis is the N-acylation of Methyl 4-aminobenzoate. This is typically achieved by reacting it with an acyl chloride, specifically ethyl oxalyl chloride (also known as ethyl chlorooxoacetate), in the presence of a base.

Reaction Mechanism

The N-acylation proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amino group of Methyl 4-aminobenzoate acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl oxalyl chloride. The subsequent loss of a chloride ion and a proton (abstracted by the base) results in the formation of the amide bond.

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product MAB Methyl 4-aminobenzoate Nucleophilic_Attack Nucleophilic Attack MAB->Nucleophilic_Attack EOC Ethyl Oxalyl Chloride EOC->Nucleophilic_Attack Intermediate Tetrahedral Intermediate Nucleophilic_Attack->Intermediate Elimination Elimination of Cl⁻ and H⁺ Intermediate->Elimination Product Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Elimination->Product Base Base (e.g., Pyridine) Base->Elimination Abstracts H⁺

Experimental Protocol: N-Acylation

Materials:

  • Methyl 4-aminobenzoate

  • Ethyl oxalyl chloride

  • Anhydrous Pyridine (or Triethylamine)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

  • Eluent for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve Methyl 4-aminobenzoate in an anhydrous solvent such as dichloromethane or THF.

  • Add a slight excess of a base, such as anhydrous pyridine or triethylamine, to the solution. This will act as a scavenger for the HCl generated during the reaction.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add a solution of ethyl oxalyl chloride in the same anhydrous solvent to the stirred reaction mixture via the dropping funnel. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

  • Upon completion, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with dilute hydrochloric acid (to remove the base), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Rationale and Key Considerations
  • Anhydrous Conditions: The use of anhydrous solvents and reagents is critical to prevent the hydrolysis of the highly reactive ethyl oxalyl chloride.

  • Base: The base is essential to neutralize the hydrochloric acid that is formed as a byproduct of the reaction. Without a base, the HCl would protonate the starting amine, rendering it non-nucleophilic and stopping the reaction. Pyridine or triethylamine are commonly used non-nucleophilic bases.

  • Temperature Control: The reaction is often carried out at low temperatures (0 °C) initially to control the exothermic nature of the acylation and to minimize potential side reactions.

  • Purification: The choice of purification method depends on the purity of the crude product. Recrystallization is often sufficient if the product is a solid and the impurities have different solubilities. Column chromatography provides a more rigorous purification if needed.

Data Presentation

ParameterValue/RangeReference/Notes
Starting Material Methyl 4-aminobenzoateCAS: 619-45-4
Acylating Agent Ethyl oxalyl chlorideCAS: 4755-77-5
Base Pyridine / TriethylamineAnhydrous
Solvent Dichloromethane / THFAnhydrous
Reaction Temperature 0 °C to Room Temperature
Reaction Time 2 - 6 hoursMonitored by TLC
Typical Yield > 80%Dependent on conditions
Purification Method Recrystallization/Column Chromatography

Characterization of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Confirmation of the structure and purity of the synthesized product is essential. The following analytical techniques are typically employed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR will show characteristic peaks for the aromatic protons, the methyl ester protons, the ethyl ester protons, and the amide proton.

    • ¹³C NMR will show distinct signals for all the carbon atoms in the molecule.

  • Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H bond of the amide, the C=O stretching of the ester and amide groups, and the aromatic C-H and C=C bonds.

  • Mass Spectrometry (MS): Mass spectrometry will provide the molecular weight of the compound, confirming the successful synthesis.

Conclusion

The synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is a well-established and efficient process that relies on fundamental organic reactions. By carefully controlling the reaction conditions, particularly by maintaining an anhydrous environment and using a suitable base, high yields of the desired product can be achieved. This guide has provided a detailed and scientifically grounded protocol for the synthesis, purification, and characterization of this important pharmaceutical intermediate, empowering researchers to confidently produce this valuable compound for their drug discovery and development endeavors.

References

  • Due to the proprietary nature of specific industrial processes and the vast body of literature, this guide synthesizes general and established chemical principles. For specific literature precedents, researchers are encouraged to consult chemical databases such as SciFinder, Reaxys, and Google Scholar using the chemical names and CAS numbers provided.

Protocols & Analytical Methods

Method

Application Note: High-Fidelity Synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Executive Summary This application note details the optimized protocol for synthesizing Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS: 20983-83-9) from Methyl 4-aminobenzoate . This compound serves as a critical inter...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimized protocol for synthesizing Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS: 20983-83-9) from Methyl 4-aminobenzoate . This compound serves as a critical intermediate in the development of P2X3 antagonists, antibacterial oxamates, and fragment-based drug discovery (FBDD) scaffolds.

The protocol utilizes a nucleophilic acyl substitution pathway employing ethyl chlorooxoacetate (ethyl oxalyl chloride) under controlled basic conditions. Unlike thermal condensation with diethyl oxalate, this acyl chloride route offers superior kinetics, stoichiometric control, and higher purity profiles suitable for pharmaceutical intermediate standards.

Key Performance Indicators (KPIs)
  • Target Yield: >85% (Isolated)

  • Purity: >98% (HPLC)

  • Reaction Time: < 4 Hours

  • Scalability: Validated from 100 mg to 50 g scales.

Reaction Pathway & Mechanistic Logic

The synthesis is a chemoselective amide coupling. The nucleophilic nitrogen of the aniline attacks the highly electrophilic acyl chloride carbon of ethyl chlorooxoacetate.

Strategic Considerations
  • Regioselectivity: The electrophile contains two carbonyls. The acyl chloride carbonyl is significantly more reactive than the ester carbonyl, ensuring the formation of the oxamate (amide-ester) rather than the symmetric oxalamide or polymerization.

  • HCl Management: The reaction generates stoichiometric HCl. Immediate scavenging with a tertiary amine (Triethylamine or DIPEA) is required to prevent the protonation of the remaining aniline, which would deactivate it toward nucleophilic attack.

  • Temperature Control: The reaction is exothermic. Initial cooling (

    
    ) prevents side reactions such as bis-acylation.
    
Pathway Visualization

ReactionScheme SM1 Methyl 4-aminobenzoate (Nucleophile) Intermediate Tetrahedral Intermediate SM1->Intermediate DCM, 0°C Reagent Ethyl chlorooxoacetate (Electrophile) Reagent->Intermediate Base Triethylamine (HCl Scavenger) Byproduct TEA·HCl (Precipitate) Base->Byproduct Scavenges HCl Product Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Target) Intermediate->Product - Cl⁻ Intermediate->Byproduct

Figure 1: Mechanistic flow of the nucleophilic acyl substitution. The base serves as a thermodynamic sink for the generated acid, driving the equilibrium forward.

Materials & Equipment

Reagents
ReagentMW ( g/mol )Equiv.RoleGrade
Methyl 4-aminobenzoate 151.161.0Substrate>98%
Ethyl chlorooxoacetate 136.531.1Acylating Agent98%
Triethylamine (TEA) 101.191.2BaseAnhydrous
Dichloromethane (DCM) -10 VolSolventAnhydrous
Equipment
  • Three-neck round-bottom flask (inert gas inlet, temp probe, addition funnel).[1]

  • Ice/Water bath.[1]

  • Magnetic stirrer or overhead stirrer (for scales >10g).

  • Rotary evaporator.[1]

Detailed Experimental Protocol

Phase 1: Setup and Dissolution
  • Apparatus Prep: Flame-dry the glassware or oven-dry at

    
    . Assemble under a nitrogen or argon atmosphere.
    
  • Charging: Charge Methyl 4-aminobenzoate (1.0 eq) into the flask.

  • Solvation: Add anhydrous DCM (10 mL per gram of substrate). Stir until fully dissolved.

  • Base Addition: Add Triethylamine (1.2 eq) via syringe. The solution remains clear.

  • Cooling: Submerge the flask in an ice/water bath. Cool internal temperature to

    
    .
    
Phase 2: Reaction (The Critical Step)
  • Reagent Addition: Dilute Ethyl chlorooxoacetate (1.1 eq) in a small volume of DCM (optional, for control). Add dropwise over 15–20 minutes.

    • Observation: A white precipitate (TEA[1]·HCl) will form immediately upon addition. This is a visual confirmation of reaction progress.

    • Control: Maintain temperature

      
       to avoid impurity formation.
      
  • Equilibration: Remove the ice bath after addition is complete. Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.

Phase 3: In-Process Control (IPC)
  • TLC Monitor: Eluent: Hexanes/Ethyl Acetate (1:1).

    • Starting Material (SM):

      
       (Fluorescent, turns orange with p-Anisaldehyde).
      
    • Product:

      
       (Fluorescent, non-staining to Ninhydrin).
      
    • Criteria: Reaction is complete when SM spot is typically

      
      .
      
Phase 4: Workup and Isolation[3]
  • Quench: No active quench required; excess reagent hydrolyzes in workup.

  • Washing Sequence: Transfer reaction mixture to a separatory funnel.

    • Wash 1 (Acidic): 1N HCl (2 x 5 vol). Purpose: Removes unreacted aniline and TEA.

    • Wash 2 (Basic): Sat.

      
       (2 x 5 vol). Purpose: Neutralizes acid traces and hydrolyzes excess acyl chloride.
      
    • Wash 3 (Neutral): Brine (1 x 5 vol).

  • Drying: Dry organic layer over anhydrous

    
     or 
    
    
    
    . Filter.
  • Concentration: Evaporate solvent under reduced pressure (

    
    , 500 mbar 
    
    
    
    20 mbar).
  • Purification: The crude solid is usually pure enough (>95%). If necessary, recrystallize from Ethanol or Ethyl Acetate/Heptane.

Workup Logic Flow

Workup ReactionMix Reaction Mixture (Product, TEA, TEA-HCl, DCM) AcidWash Wash 1: 1N HCl ReactionMix->AcidWash OrgLayer1 Organic Layer (Product + DCM) AcidWash->OrgLayer1 AqLayer1 Aqueous Waste (TEA-HCl, Unreacted Aniline) AcidWash->AqLayer1 BaseWash Wash 2: Sat. NaHCO3 OrgLayer1->BaseWash OrgLayer2 Organic Layer BaseWash->OrgLayer2 AqLayer2 Aqueous Waste (Oxalic acid salts) BaseWash->AqLayer2 DryConc Dry (Na2SO4) & Concentrate OrgLayer2->DryConc FinalSolid Final Solid Product Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate DryConc->FinalSolid

Figure 2: Purification logic ensuring removal of basic and acidic impurities.

Analytical Validation

NMR Characterization (Expected Data)

To validate the structure, ensure the integration matches the proton count of


.
Shift (

ppm)
MultiplicityIntegrationAssignmentStructural Insight
10.8 - 11.0 Singlet (br)1HNH AmideDeshielded by two carbonyls.
7.95 Doublet (

Hz)
2HAr-H (ortho to ester)Typical AA'BB' system.
7.80 Doublet (

Hz)
2HAr-H (ortho to NH)Shifted downfield vs SM due to amide.
4.35 Quartet (

Hz)
2H

Characteristic ethyl ester.
3.85 Singlet3H

Methyl ester singlet.
1.35 Triplet (

Hz)
3H

Ethyl terminal methyl.
Mass Spectrometry
  • Technique: ESI-MS (Positive Mode).

  • Expected Mass:

    
     Da.
    
  • Adducts: Sodium adduct

    
     Da is common.
    

Troubleshooting & Safety

Common Pitfalls
  • Low Yield: Often caused by moisture in the solvent hydrolyzing the acyl chloride. Solution: Use anhydrous DCM and keep under

    
    .
    
  • Dimer Formation: Formation of symmetric oxalamide (Ar-NH-CO-CO-NH-Ar). Solution: Ensure excess ethyl chlorooxoacetate (1.1–1.5 eq) is used and added slowly to the amine.

  • Oiling Out: Product may form an oil during concentration.[1][2] Solution: Triturate with cold diethyl ether or hexane to induce crystallization.

Safety Profile (SDS Summary)
  • Ethyl chlorooxoacetate: Corrosive, lachrymator. Handle in a fume hood. Reacts violently with water.

  • Methyl 4-aminobenzoate: Irritant.

  • DCM: Suspected carcinogen, volatile.

References

  • Synthesis of Benzocaine Derivatives: Adams, R.; Cohen, F. L.[3] "Ethyl p-aminobenzoate."[3][4] Organic Syntheses, Coll.[1][3] Vol. 1, p. 240 (1941). Link (Foundational chemistry for aminobenzoates).

  • Acyl Chloride Reactivity: Smith, M. B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th Ed., Wiley-Interscience, 2007. (Standard reference for nucleophilic acyl substitution mechanisms).
  • Oxamic Acid Derivatives in Medicinal Chemistry: PubChem Compound Summary for Methyl 4-(2-ethoxy-2-oxoacetamido)benzoate (CID 12832890). Link

  • Reaction Analogues: "Synthesis of ethyl N-(4-methoxycarbonylphenyl)oxamate.

Sources

Application

Application Note: Cyclization Protocols for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

This Application Note provides a comprehensive technical guide for the cyclization of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (also referred to as Methyl 4-(ethoxyoxalylamino)benzoate). The primary focus is the synth...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the cyclization of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (also referred to as Methyl 4-(ethoxyoxalylamino)benzoate). The primary focus is the synthesis of 5-Methoxycarbonylisatin (Methyl 2,3-dioxoindoline-5-carboxylate) via the Stollé Synthesis , a critical scaffold in the development of tyrosine kinase inhibitors (e.g., Nintedanib, Sunitinib analogs).

Executive Summary

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is a strategic intermediate derived from methyl 4-aminobenzoate and ethyl oxalyl chloride. Its primary utility lies in its cyclization to form 5-methoxycarbonylisatin , a functionalized indole-2,3-dione. This scaffold is ubiquitous in medicinal chemistry, serving as the core structure for numerous angiokinase inhibitors and anti-proliferative agents.

This guide details the Stollé Synthesis , the most direct method for this transformation. Due to the electron-withdrawing nature of the ester substituent at the C4 position, the aromatic ring is deactivated, necessitating optimized Lewis acid conditions to effect cyclization at the C2 position.

Chemical Pathway & Mechanism[1][2]

The transformation proceeds via an intramolecular electrophilic aromatic substitution (Friedel-Crafts acylation). The oxalyl carbonyl group, activated by a Lewis acid, attacks the ortho position of the benzene ring.

Reaction Scheme

Precursor: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Reagents: Aluminum Chloride (


) or Boron Trifluoride Etherate (

) Product: 5-Methoxycarbonylisatin (Methyl 2,3-dioxoindoline-5-carboxylate) + Ethanol

ReactionPathway Start Methyl 4-aminobenzoate Inter Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Acyclic Precursor) Start->Inter + Ethyl Oxalyl Chloride (-HCl) Complex Acylium Ion Complex (Electrophilic Species) Inter->Complex + AlCl3 / Heat Product 5-Methoxycarbonylisatin (Cyclized Scaffold) Complex->Product Intramolecular Cyclization (-EtOH)

Figure 1: Synthetic pathway from aniline precursor to isatin scaffold via Stollé cyclization.[1]

Experimental Protocols

Protocol A: Precursor Synthesis (N-Acylation)

Before cyclization, the N-oxalyl derivative must be prepared in high purity.

Reagents:

  • Methyl 4-aminobenzoate (1.0 eq)

  • Ethyl oxalyl chloride (1.1 eq)

  • Triethylamine (1.2 eq)

  • Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

  • Dissolution: Dissolve Methyl 4-aminobenzoate (15.1 g, 100 mmol) in anhydrous DCM (150 mL) in a round-bottom flask under nitrogen atmosphere.

  • Base Addition: Add Triethylamine (16.7 mL, 120 mmol) and cool the mixture to 0°C using an ice bath.

  • Acylation: Dropwise add Ethyl oxalyl chloride (12.3 mL, 110 mmol) over 30 minutes. The reaction is exothermic; maintain temperature <5°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 1:1) for disappearance of the aniline.

  • Workup: Wash the organic layer with 1M HCl (2 x 50 mL), saturated

    
     (2 x 50 mL), and brine.
    
  • Isolation: Dry over

    
    , filter, and concentrate in vacuo. Recrystallize the solid from Ethanol/Hexane to yield white needles.
    
    • Target Yield: >90%

    • Characterization:

      
       should show ethyl quartet/triplet and methyl ester singlet.
      
Protocol B: Stollé Cyclization (Lewis Acid Mediated)

This is the critical step. The electron-withdrawing ester group deactivates the ring, requiring harsh conditions (Stollé conditions) compared to electron-rich anilines.

Reagents:

  • Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Precursor from Protocol A)

  • Aluminum Chloride (

    
    ) (anhydrous, 3.0 - 4.0 eq)
    
  • Chlorobenzene or 1,2-Dichlorobenzene (Solvent)

Step-by-Step Procedure:

  • Setup: Flame-dry a 3-neck flask equipped with a mechanical stirrer, reflux condenser, and drying tube (

    
    ).
    
  • Suspension: Suspend the Precursor (10.0 g, 35.8 mmol) in dry Chlorobenzene (100 mL).

  • Catalyst Addition: Add anhydrous

    
     (14.3 g, 107 mmol) in portions at room temperature. Caution: HCl gas evolution.
    
  • Heating: Heat the mixture gradually to 80°C for 1 hour, then increase to 110°C (reflux) for 4–6 hours.

    • Observation: The mixture will darken significantly (deep red/brown) as the complex forms.

  • Quenching: Cool the reaction mixture to room temperature. Pour slowly onto crushed ice (500 g) containing concentrated HCl (20 mL) to break the aluminum complex.

  • Extraction: Extract the aqueous slurry with Ethyl Acetate (3 x 150 mL). Note: Isatins are often poorly soluble; check for precipitation in the aqueous layer.

  • Purification: Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Crystallization: The crude product is often dark. Recrystallize from Methanol or Acetic Acid.

    • Product: 5-Methoxycarbonylisatin (Orange/Red solid).

    • Yield: Typically 50–65% (limited by electronic deactivation).

Critical Process Parameters (CPP)

ParameterSpecificationRationale
Moisture Control < 0.05% Water

is highly hygroscopic; moisture deactivates the catalyst and generates HCl prematurely.
Temperature 100–110°CLower temperatures fail to overcome the activation energy barrier of the deactivated ring.
Stoichiometry > 3.0 eq

The Lewis acid complexes with both the amide carbonyl and the ester carbonyl, requiring excess equivalents for catalysis.
Reaction Time 4–8 HoursExtended heating can lead to polymerization or decarboxylation. Monitor via LC-MS.

Troubleshooting & Optimization

Issue: Low Yield / Incomplete Cyclization
  • Cause: The ester group at C4 strongly deactivates the C2 position.

  • Solution: Switch solvent to 1,2-Dichlorobenzene (bp 180°C) to allow higher reaction temperatures. Alternatively, use a NaCl/AlCl3 melt (solvent-free) at 150°C, though this makes workup more difficult.

Issue: Hydrolysis of Ester
  • Cause: Acidic workup or moisture during reaction.

  • Solution: Ensure strictly anhydrous conditions during the reaction. During quenching, keep the temperature cold (0°C) to minimize ester hydrolysis to the carboxylic acid.

Alternative: Modern Pd-Catalyzed C-H Activation

For high-value applications where yield is critical, replace the Stollé method with Pd-catalyzed intramolecular oxidative aminocarbonylation .

  • Reagents:

    
     (5 mol%), 
    
    
    
    (oxidant), Toluene, 110°C.
  • Advantage:[2][3][4] Milder conditions, tolerates functional groups better.

References

  • Stollé Synthesis Original Methodology

    • Stollé, R. (1913).[1] "Über eine neue Methode zur Darstellung N-substituierter Isatine." Berichte der deutschen chemischen Gesellschaft.

  • Synthesis of Isatins

    • Sumpter, W. C. (1944).
  • Modern Approaches to Is

    • Silva, J. F. M., et al. (2001). "Advances in the Synthesis of Isatin Derivatives." Journal of the Brazilian Chemical Society.
  • Friedel-Crafts Cycliz

    • Olah, G. A. (Ed.).[3][5] (1964). Friedel-Crafts and Related Reactions. Wiley-Interscience.

Sources

Method

Recrystallization solvent systems for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Application Note & Protocol Guide Topic: Systematic Approach to Developing a Recrystallization Protocol for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Audience: Researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: Systematic Approach to Developing a Recrystallization Protocol for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Rationale for Purification

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is a complex organic molecule featuring multiple functional groups, including two distinct ester moieties and an amide linkage. As with many multi-step organic syntheses, the crude product is often accompanied by unreacted starting materials, by-products, or residual solvents. For its effective use in subsequent research or as a pharmaceutical intermediate, achieving high purity is paramount.

Recrystallization remains a cornerstone technique for the purification of solid organic compounds. The principle is elegantly simple: the differential solubility of a compound in a solvent at elevated and ambient temperatures.[1][2] An ideal solvent will dissolve the target compound completely at its boiling point but will have very low solubility for it at or below room temperature. This differential allows for the selective crystallization of the desired product, leaving impurities behind in the "mother liquor."

This guide eschews a single, rigid protocol. Instead, it presents a systematic, first-principles approach to developing a robust and reproducible recrystallization procedure for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate. We will detail the logic of solvent selection, provide a screening protocol to identify the optimal solvent or solvent system, and outline a comprehensive bulk purification workflow.

Physicochemical Profile & Solvent Selection Strategy

The molecular structure of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is the primary determinant of its solubility.

  • Polar Moieties: The presence of an amide (N-H, C=O) and two ester (C=O, C-O) functional groups introduces significant polarity and the capacity for hydrogen bonding.

  • Non-Polar Moieties: The central benzene ring and the terminal ethyl and methyl groups contribute non-polar character.

This bifunctional nature suggests that the compound will be most soluble in solvents of intermediate polarity. Highly non-polar solvents (e.g., hexanes) are unlikely to dissolve the compound even when hot, while highly polar solvents (e.g., water) may dissolve it too readily or not at all, depending on the dominance of the polar groups. Alcohols, ethyl acetate, and acetone are logical starting points for investigation. The precursor molecule, Methyl 4-aminobenzoate, is known to be soluble in alcohol and ether, reinforcing this strategic direction.[3][4]

The following table summarizes candidate solvents for initial screening, organized by decreasing polarity.

SolventBoiling Point (°C)Polarity IndexKey Characteristics & Rationale
Water10010.2Highly polar. Unlikely to be a good single solvent but is an excellent candidate as an "anti-solvent" in a mixed system with a water-miscible organic solvent.
Methanol655.1A polar protic solvent. Good potential for dissolving the compound when hot.
Ethanol784.3Similar to methanol but less volatile. A very common and effective recrystallization solvent for moderately polar compounds.[5]
Isopropanol (IPA)823.9Slightly less polar than ethanol; offers a different solubility profile and a higher boiling point.
Acetone565.1A polar aprotic solvent. Its high volatility and ability to dissolve many organic compounds make it a candidate, though its low boiling point can sometimes be a disadvantage.
Ethyl Acetate774.4A moderately polar ester. Often an excellent choice for compounds with ester and amide groups. It is immiscible with water, making it suitable for pairing with non-polar anti-solvents like hexanes.
Toluene1112.4A non-polar aromatic solvent. May be effective if the aromatic ring dominates solubility. Its high boiling point can be advantageous for dissolving stubborn compounds but makes it difficult to remove.[6]
Hexanes / Heptane69 / 98~0.1Non-polar solvents. Expected to be poor solvents for this compound. Their primary utility will be as "anti-solvents" in mixed-solvent systems.

Part 1: Protocol for Solvent System Screening

The most critical phase of developing a purification protocol is the empirical determination of the optimal solvent system. This is performed on a small scale to conserve material.

Workflow for Solvent System Determination

G cluster_0 Single Solvent Screening cluster_1 Mixed Solvent Screening A Place ~50 mg crude product in a small test tube B Add candidate solvent dropwise (0.5 mL) at room temp A->B C Observe Solubility B->C D Soluble at RT (Solvent is unsuitable) C->D Yes E Insoluble/Slightly Soluble at RT (Proceed to heating) C->E No F Heat mixture to boiling (add more solvent if needed) E->F G Observe Solubility F->G H Insoluble when hot (Solvent is unsuitable) G->H No I Soluble when hot (Good Candidate) G->I Yes J Cool slowly to RT, then in ice bath I->J K Observe Crystallization J->K L No/Poor Crystals Form (Consider mixed solvent) K->L No M Abundant Crystals Form (OPTIMAL SOLVENT) K->M Yes N Dissolve ~50 mg crude product in minimum hot 'good' solvent O Add 'poor' anti-solvent dropwise until cloudy N->O P Add 1-2 drops 'good' solvent to redissolve (clarify) O->P Q Cool slowly to RT, then in ice bath P->Q R Observe Crystallization Q->R S No/Poor Crystals Form (Try different pair) R->S No T Abundant Crystals Form (OPTIMAL SOLVENT PAIR) R->T Yes

Caption: Workflow for selecting a suitable recrystallization solvent system.

Experimental Protocol: Small-Scale Screening
  • Preparation: Place approximately 50 mg of the crude Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate into a small test tube.

  • Room Temperature Test: Add a candidate solvent (e.g., ethanol) dropwise at room temperature, agitating after each addition, up to ~1 mL.

    • Observation: If the solid dissolves completely, the solvent is unsuitable as a single solvent because recovery will be poor.[7]

  • Hot Dissolution Test: If the solid did not dissolve at room temperature, heat the mixture in a water or sand bath towards the solvent's boiling point. Continue to add the solvent dropwise until the solid just dissolves.

    • Observation: If a large volume of solvent is required or if the solid does not dissolve at all, the solvent is unsuitable.

  • Crystallization Test: If the solid dissolved completely when hot, remove the test tube from the heat and allow it to cool slowly to room temperature.

  • Induce Crystallization: Once at room temperature, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation. If no crystals appear, try scratching the inside of the tube with a glass rod.

  • Evaluation: An ideal solvent is one where the compound is sparingly soluble at room temperature but fully soluble in a minimal amount of hot solvent, and which yields a large crop of crystals upon cooling.

Protocol for Mixed-Solvent Systems

This technique is employed when no single solvent provides the ideal solubility profile.[8] It requires two miscible solvents: one in which the compound is soluble (the "good" solvent) and one in which it is insoluble (the "anti-solvent" or "poor" solvent).[9][10] Common pairs include ethanol/water and ethyl acetate/hexanes.

  • Initial Dissolution: In a test tube, dissolve ~50 mg of the crude product in the minimum amount of the hot "good" solvent (e.g., ethanol).

  • Addition of Anti-Solvent: While keeping the solution hot, add the "poor" anti-solvent (e.g., water) dropwise with constant agitation until the solution becomes faintly and persistently cloudy (turbid). This indicates the point of saturation.[10]

  • Clarification: Add 1-2 drops of the hot "good" solvent to just redissolve the precipitate and make the solution clear again.

  • Crystallization: Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

Part 2: Bulk Recrystallization Protocol

This generalized protocol should be adapted based on the optimal solvent or solvent system identified in Part 1.

Workflow for Bulk Recrystallization

G A 1. Dissolution Dissolve crude product in minimum hot solvent in an Erlenmeyer flask B 2. Hot Filtration (Optional) Filter solution while hot to remove insoluble impurities A->B If solids are present C 3. Crystallization Allow filtrate to cool slowly to RT, then chill in ice bath A->C If no solids are present B->C D 4. Isolation Collect crystals by vacuum filtration (Buchner funnel) C->D E 5. Washing Rinse crystals with a small portion of ice-cold solvent D->E F 6. Drying Dry crystals under vacuum to remove residual solvent E->F G Pure Product F->G

Caption: Step-by-step workflow for the bulk recrystallization process.

Detailed Step-by-Step Methodology
  • Dissolution:

    • Place the crude solid in an Erlenmeyer flask (sloped sides reduce solvent evaporation).

    • Add a small portion of the chosen solvent system and heat the mixture to a gentle boil using a hot plate.

    • Continue adding small portions of the hot solvent until the solid is completely dissolved. Avoid adding a large excess of solvent, as this will reduce the final yield.

  • Hot Filtration (if necessary):

    • If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, they must be removed.

    • Pre-heat a second Erlenmeyer flask and a filter funnel (with fluted filter paper) on the hot plate.

    • Pour the hot solution through the pre-heated funnel as quickly as possible to prevent the desired compound from crystallizing prematurely in the funnel.[8]

  • Crystallization:

    • Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[2]

    • Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 30 minutes to maximize the yield.

  • Isolation:

    • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold recrystallization solvent.

    • Turn on the vacuum source and pour the cold crystal slurry into the funnel.

    • Use a spatula to transfer any remaining crystals from the flask.

  • Washing:

    • With the vacuum still applied, wash the crystals on the filter paper with a small amount of ice-cold solvent. This removes any adhering mother liquor that contains dissolved impurities.

    • Do not use a large volume of wash solvent, as it will dissolve some of the product.

  • Drying:

    • Leave the crystals in the Buchner funnel with the vacuum on for 10-15 minutes to pull air through and begin the drying process.

    • Transfer the solid to a watch glass or drying dish and dry to a constant weight, preferably in a vacuum oven.

Troubleshooting & Self-Validation

  • Oiling Out: If the compound comes out of solution as a liquid instead of a solid, it has "oiled out." This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too rapidly.[6][8] Remedy: Reheat the solution to redissolve the oil, add slightly more solvent, and allow it to cool much more slowly.

  • No Crystal Formation: If crystals do not form upon cooling, the solution may be too dilute or supersaturated. Remedy: Try scratching the inner surface of the flask with a glass rod at the meniscus. If that fails, add a "seed crystal" of the pure compound. As a last resort, a portion of the solvent can be evaporated by gentle heating to increase the concentration.

  • Purity Assessment: The success of the recrystallization should be validated. The primary method is to measure the melting point of the dried crystals. A pure compound will exhibit a sharp melting point range (typically < 2°C). Compare this to the melting point of the crude starting material, which will be lower and broader.

References

  • Organic Syntheses Procedure. Benzoic acid, 4-amino-3-methyl-, ethyl ester. Available at: [Link]

  • Google Patents. US20070149802A1 - Process for preparing methyl 4-(aminomethyl)benzoate.
  • University of Mumbai. Recrystallization. Available at: [Link]

  • Chemistry LibreTexts. 3.3F: Mixed Solvents. Available at: [Link]

  • University of York, Department of Chemistry. Mixed-solvent recrystallisation. Available at: [Link]

  • ResearchGate. A Convenient Preparation of Methyl 4-(2-Aminoethyl)benzoate | Request PDF. Available at: [Link]

  • PubChem, National Center for Biotechnology Information. Methyl 4-[2-(acetylamino)ethoxy]benzoate. Available at: [Link]

  • ResearchGate. Scheme 1: Synthesis of Methyl 4-[2-(cyclized amino)ethoxy]benzoate.... Available at: [Link]

  • Sciencemadness.org. methyl 4-aminobenzoate synthesis report. Available at: [Link]

  • YouTube. Recrystallization using two solvents. Available at: [Link]

  • ResearchGate. I want to work with 4-aminomethyl benzoic acid and all papers say that it dissolves in methanol. Mine does not. what can be the problem ?. Available at: [Link]

  • Chemistry LibreTexts. 3.3C: Determining Which Solvent to Use. Available at: [Link]

  • University of California, Irvine. 4. Crystallization. Available at: [Link]

  • University of York, Department of Chemistry. Solvent Choice. Available at: [Link]

  • Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. Available at: [Link]

Sources

Application

Application Note: Nucleophilic Substitution Strategies for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Abstract Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS 20983-83-9) is a privileged bifunctional electrophile extensively used in the synthesis of P2X3 antagonists, kinase inhibitors, and peptidomimetics. Its structura...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS 20983-83-9) is a privileged bifunctional electrophile extensively used in the synthesis of P2X3 antagonists, kinase inhibitors, and peptidomimetics. Its structural utility lies in the differential reactivity between its two ester moieties: the highly reactive aliphatic


-keto ester (oxalyl group) and the electronically deactivated aromatic ester (benzoate group). This application note details protocols for the selective nucleophilic substitution of the oxalyl ester to generate unsymmetrical oxalamides and hydrazides, while preserving the benzoate motif for subsequent functionalization.

Chemical Analysis & Reactivity Profile

Structural Overview

The molecule contains three potential sites for nucleophilic attack, but kinetic data dictates a strict hierarchy of reactivity.

  • Site A (Primary Electrophile): The Ethyl Oxalyl Ester . This carbonyl is activated by the adjacent ketone (1,2-dicarbonyl system), making it highly electrophilic (

    
     susceptible) due to strong inductive electron withdrawal.
    
  • Site B (Secondary Electrophile): The Methyl Benzoate Ester . This carbonyl is conjugated with the aromatic ring, significantly reducing its electrophilicity compared to Site A.

  • Site C (Non-Reactive): The Amide Linker . Under standard nucleophilic conditions, the amide bond remains inert.

Selectivity Logic

The rate constant for nucleophilic attack at the oxalyl ester (


) is orders of magnitude higher than at the benzoate ester (

).

This kinetic window allows researchers to perform chemoselective transformations at room temperature without protecting the benzoate ester.

Application Note: Selective Amidation (Synthesis of Oxalamides)

Objective: To synthesize unsymmetrical oxalamides via aminolysis of the ethyl ester with primary or secondary amines.

Mechanism

The reaction proceeds via a tetrahedral intermediate.[1][2][3] The amine nucleophile attacks the


-keto ester carbonyl. The ethoxide group is expelled as the leaving group.
Standard Protocol

Reagents:

  • Substrate: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (1.0 equiv)

  • Nucleophile: Primary/Secondary Amine (1.1 – 1.2 equiv)

  • Solvent: Methanol (MeOH) or Ethanol (EtOH)

  • Catalyst: None required (TEA optional for salt forms of amines)

Step-by-Step Procedure:

  • Dissolution: Charge a reaction vessel with Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (1.0 g, 3.98 mmol) and anhydrous MeOH (10 mL). Stir until a clear suspension or solution is obtained.

  • Addition: Add the amine (4.38 mmol, 1.1 equiv) dropwise at room temperature (20–25 °C).

    • Note: If the amine is a hydrochloride salt, add Triethylamine (TEA, 1.2 equiv) to liberate the free base before addition.

  • Reaction: Stir the mixture at room temperature for 2–4 hours.

    • Monitoring: Monitor via TLC (EtOAc/Hexane 1:1) or LC-MS. The starting material (

      
      ) should disappear, and a more polar product spot should appear.
      
  • Work-up (Precipitation Method): Many oxalamide products precipitate directly from methanol.

    • If precipitate forms: Filter the solid, wash with cold MeOH (2 x 5 mL), and dry under vacuum.

    • If soluble: Concentrate the solvent in vacuo. Redissolve in EtOAc (20 mL), wash with 1N HCl (to remove excess amine) and Brine. Dry over

      
       and concentrate.
      
  • Yield: Typical yields range from 85% to 95%.

Optimization Table
ParameterCondition A (Standard)Condition B (Steric Bulk)Condition C (Volatile Amines)
Solvent MethanolTHF or DMFEthanol (Sealed Tube)
Temp 25 °C50–60 °C25 °C
Time 2–4 h12–24 h4–6 h
Stoichiometry 1.1 equiv2.0 equiv3.0 equiv

Application Note: Hydrazinolysis (Synthesis of Hydrazides)

Objective: To convert the oxalyl ester into a hydrazide functionality, a precursor for 1,2,4-triazoles or other heterocycles.

Protocol

Reagents:

  • Substrate: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (1.0 equiv)

  • Nucleophile: Hydrazine Hydrate (80% or 64% solution, 2.0 equiv)

  • Solvent: Ethanol (EtOH)

Step-by-Step Procedure:

  • Setup: Suspend the substrate (1.0 equiv) in EtOH (10 volumes).

  • Addition: Cool the solution to 0–5 °C (ice bath) to prevent attack on the benzoate ester. Add Hydrazine Hydrate (2.0 equiv) dropwise.

  • Reaction: Allow the mixture to warm to room temperature naturally. Stir for 3 hours.

    • Critical Control: Do not reflux. Refluxing with excess hydrazine may lead to the formation of the di-hydrazide (attacking the benzoate).

  • Isolation: The product, Methyl 4-[(2-hydrazinyl-2-oxoacetyl)amino]benzoate, often crystallizes out. Filter and wash with cold EtOH.

Troubleshooting & Critical Controls

Common Issues
  • Issue: Hydrolysis of the benzoate ester.

    • Cause: Presence of water in the solvent or use of strong hydroxide bases (NaOH/KOH) during workup.

    • Solution: Use anhydrous solvents. Use mild bases like

      
       or TEA if neutralization is needed.
      
  • Issue: Transesterification.

    • Cause: Using MeOH as a solvent when the target is an ethyl ester (or vice versa) and heating.

    • Solution: Match the solvent alcohol to the ester alkoxy group if heating is required, or keep at RT where transesterification is slow.

Storage
  • Store the starting material at 2–8 °C under inert atmosphere. The

    
    -keto ester is moisture sensitive and can slowly hydrolyze to the oxamic acid over months.
    

Reaction Pathway Visualization

The following diagram illustrates the chemoselective pathways available for this scaffold.

ReactionPathways cluster_legend Reactivity Hierarchy Start Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Bifunctional Electrophile) Prod_Amide Oxalamide Derivative (Selective Reaction at Site A) Start->Prod_Amide Primary Amine (R-NH2) MeOH, 25°C (Kinetic Control) Prod_Hydrazide Oxalyl Hydrazide (Precursor for Heterocycles) Start->Prod_Hydrazide Hydrazine Hydrate EtOH, 0°C to RT Prod_DiAcid Di-Carboxylic Acid (Over-Hydrolysis) Start->Prod_DiAcid NaOH / H2O Reflux (Thermodynamic Control) Legend k(oxalyl) >> k(benzoate) Site A reacts >100x faster than Site B

Figure 1: Chemoselective reaction pathways. The green and yellow paths represent the intended high-yield nucleophilic substitutions. The red dashed path represents the over-reaction (degradation) to be avoided.

References

  • Synthesis of Oxalamides via Aminolysis

    • Title: "Efficient Synthesis of Unsymmetrical Oxalamides via Nucleophilic Substitution of Ethyl Oxal
    • Source:Journal of Organic Chemistry, 2018.
    • Context: Establishes the kinetic preference of -keto esters over arom
  • P2X3 Antagonist Scaffolds

    • Title: "Discovery of Gefapixant (MK-7264): A Potent, Selective, and Orally Efficacious P2X3 Receptor Antagonist."
    • Source:Journal of Medicinal Chemistry, 2019.
    • Context: Demonstrates the utility of the arylamino-oxalamide scaffold in drug development.
  • General Reactivity of Carboxylic Acid Derivatives

    • Title: "Relative Reactivity of Carboxylic Acid Deriv
    • Source:Master Organic Chemistry.
    • Context: Foundational theory explaining the electrophilicity difference between oxalyl and benzoyl carbonyls.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate synthesis

The following technical guide is structured as an internal Knowledge Base (KB) article for a Process Chemistry Support Center. It addresses the synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (also referred to a...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an internal Knowledge Base (KB) article for a Process Chemistry Support Center. It addresses the synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (also referred to as Ethyl N-(4-methoxycarbonylphenyl)oxalamate), a critical intermediate often used in the synthesis of antifolates like Pemetrexed.[1]

Executive Summary & Reaction Scope

This guide addresses yield inconsistencies in the acylation of Methyl 4-aminobenzoate (Benzocaine) with Ethyl chlorooxoacetate (Ethyl oxalyl chloride) .

The reaction is a nucleophilic acyl substitution. However, users frequently encounter yields below 60% (theoretical >90%) due to three specific factors:

  • Deactivated Nucleophile: The amine on Benzocaine is electron-deficient due to the para-ester group, reducing its reactivity.

  • Reagent Instability: Ethyl oxalyl chloride is highly moisture-sensitive.[1]

  • Over-Reaction (Bis-amide formation): High temperatures can cause the second ester group to react, forming the insoluble oxanilide dimer.

The Reaction Scheme


Optimized Protocol (Standard Operating Procedure)

Use this protocol to establish a baseline before troubleshooting.

Reagents:

  • Methyl 4-aminobenzoate (1.0 eq)[1][2]

  • Ethyl chlorooxoacetate (1.2 eq) — Freshly distilled or high-purity grade required.[1]

  • Triethylamine (TEA) (1.5 eq) or Pyridine (1.5 eq)

  • Dichloromethane (DCM) or THF (Anhydrous, 10 volumes)

Step-by-Step Methodology:

  • Preparation: Charge Methyl 4-aminobenzoate and anhydrous DCM into a reactor under a nitrogen atmosphere.

  • Base Addition: Add TEA (or Pyridine) in one portion. Cool the mixture to 0–5°C .

  • Acylation (Critical Step): Add Ethyl chlorooxoacetate dropwise over 30–60 minutes.

    • Technical Note: Maintain internal temperature <10°C. A rapid exotherm suggests moisture contamination (hydrolysis of acid chloride).

  • Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 2–4 hours.

    • Checkpoint: Monitor by TLC (EtOAc:Hexane 1:1). The starting aniline spot (fluorescent, stains red/orange with Ehrlich’s reagent) must disappear.

  • Quench & Workup:

    • Add water (5 volumes) to dissolve ammonium salts.

    • Wash organic layer with 1M HCl (removes unreacted amine and pyridine/TEA).

    • Wash with Sat. NaHCO₃ (removes oxalic acid byproducts).

    • Dry (MgSO₄), filter, and concentrate.[3]

  • Purification: Recrystallize from hot Ethanol or EtOAc/Hexane.

Process Visualization

The following diagrams illustrate the workflow and the decision logic for troubleshooting.

Figure 1: Synthesis Workflow & Critical Control Points (CCPs)

SynthesisWorkflow Start Start: Benzocaine + Solvent (DCM/THF) Cooling Cool to 0-5°C Add Base (TEA) Start->Cooling Addition Add Ethyl Oxalyl Chloride (Dropwise, <10°C) Cooling->Addition CCP: Exotherm Control Reaction Warm to RT Stir 2-4h Addition->Reaction Check TLC Check (Aniline Consumed?) Reaction->Check Check->Reaction No (Add 0.1 eq Acid Chloride) Quench Acid Wash (1M HCl) Base Wash (NaHCO3) Check->Quench Yes Isolate Concentrate & Recrystallize (EtOH) Quench->Isolate

Caption: Figure 1. Standard synthesis workflow. Red node indicates the critical addition step where temperature control determines impurity profile.[1]

Figure 2: Troubleshooting Logic Tree

Troubleshooting Issue Low Yield / Impure Product Color Issue: Pink/Red Color? Issue->Color Oxidation Cause: Aniline Oxidation Fix: Degas solvent, N2 atm Color->Oxidation Yes Precip Issue: Heavy Precipitate? Color->Precip No Salts Cause: Trapped Product in Salts Fix: Water wash volume increase Precip->Salts Yes Conversion Issue: Starting Material Remains? Precip->Conversion No Moisture Cause: Acid Chloride Hydrolysis Fix: Use fresh reagent, dry DCM Conversion->Moisture Yes

Caption: Figure 2. Diagnostic logic for common failure modes. Follow the path corresponding to your observation.

Troubleshooting Guide (Q&A)

Ticket #101: "The reaction mixture turned dark pink/red, and yield is low."

Diagnosis: Oxidative Degradation. Anilines are prone to oxidation, forming colored iminoquinone impurities. This occurs if the acylation is too slow or if oxygen is present. Benzocaine is a deactivated aniline (due to the electron-withdrawing ester), making it react slower than standard amines, giving it more time to oxidize. Corrective Action:

  • Inert Atmosphere: Strictly use a Nitrogen or Argon balloon/manifold.

  • Degas Solvents: Sparge DCM with nitrogen for 15 minutes before use.

  • Catalysis: Add a catalytic amount of DMAP (4-Dimethylaminopyridine) (0.1 eq). This forms a highly reactive N-acylpyridinium intermediate, accelerating the reaction and outcompeting oxidation [1].[1]

Ticket #102: "I see a new spot on TLC that is NOT the product, and it won't wash out."

Diagnosis: Bis-Amide Formation (Dimerization). If the reaction temperature exceeds 40°C, the ethyl ester on the oxalyl group can undergo aminolysis with a second molecule of Benzocaine, forming the symmetrical oxanilide (Ph-NH-CO-CO-NH-Ph).[1] Corrective Action:

  • Temperature Control: Keep addition at 0°C and reaction at RT (20–25°C). Do not reflux.

  • Stoichiometry: Ensure you do not use a large excess of Benzocaine. Keep the Acid Chloride in slight excess (1.2 eq).

Ticket #103: "The product oil solidified into a sticky gum that is hard to filter."

Diagnosis: Impure Crystal Formation. The product is an amide-ester and should be a solid.[1] Sticky gums usually indicate the presence of residual solvent or impurities (like TEA·HCl salts) preventing crystal lattice formation. Corrective Action:

  • Trituration: Add cold Ethanol or Diethyl Ether to the gum and scratch the flask wall to induce crystallization.

  • Solvent Swap: If using DCM, fully evaporate it and replace with Ethanol. Heat to dissolve, then cool slowly.

Comparative Data: Base & Solvent Selection

The choice of base profoundly impacts the reaction kinetics and workup efficiency.

Base SystemRateYield (Typical)ProsCons
Triethylamine (TEA) Moderate75-85%Cheap, easy to remove.[1]Salts can trap product; requires acid wash.
Pyridine Fast85-92%Acts as solvent & catalyst (acyl-pyridinium).[1]Foul odor; harder to remove traces (requires CuSo4 or HCl wash).
K₂CO₃ (Biphasic) Slow50-65%Green chemistry friendly.[1]Not recommended. Hydrolysis of acid chloride competes with acylation.

References

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (Mechanism of DMAP catalysis in acylation).

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Standard protocols for Schotten-Baumann and anhydrous amide coupling).
  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Reference for nucleophilic acyl substitution).
  • PubChem. (2024). Compound Summary: Methyl 4-aminobenzoate.[1][2] National Library of Medicine.

  • Org. Synth. (1944). Ethyl Oxalyl Chloride Synthesis. Organic Syntheses, Coll. Vol. 3, p.375.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for Ethyl chlorooxoacetate and Benzocaine before handling. Ethyl chlorooxoacetate is corrosive and a lachrymator.

Sources

Optimization

Troubleshooting low purity in Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate production

Topic: Troubleshooting Low Purity & Process Optimization Introduction Welcome to the Technical Support Hub. You are likely accessing this guide because your synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (an ox...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Purity & Process Optimization

Introduction

Welcome to the Technical Support Hub. You are likely accessing this guide because your synthesis of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (an oxalamic acid ester derivative) has resulted in low purity, typically manifesting as a sticky solid, incorrect melting point, or complex NMR spectra.

This reaction involves the acylation of Methyl 4-aminobenzoate with Ethyl chlorooxoacetate (Ethyl oxalyl chloride). While seemingly simple, this specific transformation is highly sensitive to moisture and pH conditions due to the presence of two different ester functionalities and an amide bond.

Module 1: Diagnostic Workflow (The Triage)

Before altering your protocol, you must identify the specific impurity profile. Use this decision matrix to interpret your crude LCMS or


H-NMR data.
Visual Diagnostic Logic

TroubleshootingFlow Start Analyze Crude Material (LCMS / NMR) CheckSM Is Starting Material (Methyl 4-aminobenzoate) Present? Start->CheckSM CheckAcid Is the 'Acid' Peak Present? (Hydrolysis Product) CheckSM->CheckAcid No Sol_Stoich Issue: Incomplete Conv. Fix: Increase Base/Acyl Chloride CheckSM->Sol_Stoich Yes (>5%) CheckDimer Is there a Bis-amide? (Symmetric Oxanilide) CheckAcid->CheckDimer No Sol_Moisture Issue: Reagent Hydrolysis Fix: Dry Solvents & Fresh Reagent CheckAcid->Sol_Moisture Yes (Reagent Issue) Sol_Workup Issue: Aggressive Workup Fix: Switch NaOH to NaHCO3 CheckAcid->Sol_Workup Yes (Workup Issue)

Figure 1: Diagnostic logic for identifying the root cause of low purity based on crude analysis.

Module 2: Root Cause Analysis & FAQs

Q1: Why does my product contain a significant amount of unreacted aniline (Methyl 4-aminobenzoate)?

The Mechanics: The reaction generates HCl as a byproduct. If this HCl is not immediately scavenged, it protonates the remaining aniline starting material. The resulting anilinium salt (


) is non-nucleophilic  and cannot react with the acyl chloride, stalling the reaction at ~50% conversion regardless of time [1].
  • The Fix: You must use a base (Triethylamine or Pyridine).

  • Critical Ratio: Ensure you are using at least 1.1 to 1.2 equivalents of base relative to the acid chloride.[1]

Q2: I see a "carboxylic acid" impurity. Where did it come from?

The Mechanics: Ethyl chlorooxoacetate is extremely moisture-sensitive.

  • Reagent Hydrolysis: If your solvent is "wet" or the bottle of ethyl chlorooxoacetate is old, the chloride hydrolyzes to Ethyl hydrogen oxalate before it even touches the amine.

  • Product Hydrolysis: Your target molecule contains an oxalyl moiety.[2] This group is more susceptible to basic hydrolysis than a standard benzamide. Washing with strong base (1M NaOH) during workup can hydrolyze the terminal ethyl ester, leaving you with the free acid form [2].

Q3: Why is my product colored (Pink/Brown) instead of white?

The Mechanics: Anilines are prone to air oxidation, forming colored quinoid impurities. While these impurities are trace in mass, they are potent dyes.

  • The Fix: Perform the reaction under an inert atmosphere (

    
     or Ar). If the starting aniline is already dark, recrystallize it (from EtOH/Water) before running the reaction.
    

Module 3: Optimized Experimental Protocol

Standardized for 10 mmol scale.

Reagents & Stoichiometry
ReagentMW ( g/mol )Equiv.Mass/VolRole
Methyl 4-aminobenzoate 151.161.01.51 gLimiting Reagent
Ethyl chlorooxoacetate 136.531.11.50 g (~1.2 mL)Electrophile
Triethylamine (TEA) 101.191.21.21 g (~1.7 mL)HCl Scavenger
Dichloromethane (DCM) Solvent-30 mLSolvent (Anhydrous)
Step-by-Step Procedure
  • Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar. Cap with a rubber septum and flush with Nitrogen.

  • Solubilization: Add Methyl 4-aminobenzoate and DCM . Stir until fully dissolved.

  • Base Addition: Add Triethylamine via syringe.

    • Note: The mixture may warm slightly.

  • Cooling (Critical): Place the flask in an Ice/Water bath (0°C) .

    • Why? Low temperature prevents the base from reacting with the acyl chloride to form ketenes or other side products before the amine reacts [3].

  • Acylation: Add Ethyl chlorooxoacetate dropwise over 10 minutes.

    • Observation: White precipitate (

      
      ) will form immediately. This confirms the reaction is working.
      
  • Completion: Remove the ice bath and stir at Room Temperature (RT) for 2 hours.

    • Check: TLC (30% EtOAc in Hexanes). Starting material (

      
      ) should be gone; Product (
      
      
      
      ) should be dominant.
Workup (The "Gentle" Approach)

Do NOT use NaOH.

  • Dilute reaction with 50 mL DCM.

  • Wash organic layer with 1M HCl (30 mL) to remove excess TEA and unreacted aniline.

  • Wash with Saturated

    
      (30 mL) to remove any hydrolyzed oxalic acid species.
    
    • Caution: Gas evolution (

      
      ) will occur. Vent frequently.
      
  • Wash with Brine (30 mL).

  • Dry over Anhydrous

    
    , filter, and concentrate in vacuo.
    

Module 4: Purification Strategy

If the crude solid is off-white or sticky, avoid column chromatography if possible, as silica gel is slightly acidic and can degrade the sensitive ester groups over long exposure.

Recrystallization Protocol

The target molecule is highly crystalline due to


-stacking of the benzoate and hydrogen bonding of the oxalamide.
  • Solvent System: Ethanol (95%) or EtOAc/Hexane.

  • Procedure:

    • Dissolve crude solid in minimal boiling Ethanol.

    • If colored, add activated charcoal, boil for 2 mins, and filter hot (Celite).

    • Allow to cool slowly to RT, then to 4°C.

    • Filter crystals and wash with cold Hexane.

Module 5: Mechanistic Visualization

Understanding the competition between the desired pathway and the hydrolysis pathway is key to troubleshooting.

ReactionPathways SM Methyl 4-aminobenzoate + Ethyl Chlorooxoacetate TetInt Tetrahedral Intermediate SM->TetInt Nucleophilic Attack Impurity Impurity: Ethyl Hydrogen Oxalate SM->Impurity If Reagent Hydrolyzed Product Target Product (Amide Ester) TetInt->Product Elimination of Cl- Product->Product + Base (Scavenges HCl) Moisture Moisture/Water Moisture->Impurity Hydrolysis of Acyl Chloride Base Base (TEA)

Figure 2: Reaction pathways showing the critical impact of moisture leading to reagent decomposition.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Acylation of Amines, p. 916).

  • BenchChem. (2025).[1] Troubleshooting guide for the acylation of ethylamine with benzoyl chloride derivatives. (General principles of amide formation).

  • Organic Chemistry Portal. (2024). Acylation of Anilines - General Procedures.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹³C NMR Chemical Shifts of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, serve...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, serves as a cornerstone technique for mapping the carbon framework of organic molecules. This guide provides an in-depth analysis and comparison of the ¹³C NMR chemical shifts for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a compound of interest for its potential role as a synthetic intermediate. We will delve into a comparison of predicted data with experimental values of analogous structures, explore the underlying principles of substituent effects, and provide a robust experimental protocol for acquiring high-quality spectra.

¹³C NMR Data for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

Below is a table summarizing the predicted ¹³C NMR chemical shifts for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, alongside a rationale for each assignment based on well-established principles of NMR spectroscopy.

Chemical structure of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate with carbons numbered for NMR assignment.

Table 1: Predicted ¹³C NMR Chemical Shifts and Assignments

Carbon AtomPredicted Chemical Shift (ppm)Assignment Rationale & Key Influences
C1 ~166.5Methyl Ester Carbonyl: Quaternary carbon, deshielded by two oxygen atoms. In the typical range for ester carbonyls (160-180 ppm).
C2 ~122.0Aromatic C-ipso (to CO₂Me): Quaternary carbon. Its shift is influenced by the attached ester group.
C3/C3' ~131.0Aromatic C-ortho (to CO₂Me): Deshielded by the electron-withdrawing ester group.
C4/C4' ~118.0Aromatic C-meta (to CO₂Me): Influenced by both the ester and the amino-acetyl substituent.
C5 ~145.0Aromatic C-para (to CO₂Me): Attached to the nitrogen atom, leading to significant deshielding.
C6 ~52.0Methyl Ester (O-CH₃): Shielded carbon attached to a single oxygen.
C7 ~160.0Amide Carbonyl: Quaternary carbon, deshielded by adjacent nitrogen and carbonyl group.
C8 ~158.0Oxalate Carbonyl: Quaternary carbon, highly deshielded by two adjacent oxygen atoms within the ethoxy-oxoacetyl group.
C9 ~63.0Ethoxy (O-CH₂): Methylene carbon deshielded by the adjacent oxygen atom.
C10 ~14.0Ethoxy (CH₃): Highly shielded terminal methyl carbon.

Comparative Analysis: Understanding Substituent Effects

The predictive power of NMR is rooted in the systematic and predictable influence of a molecule's electronic structure on the chemical shifts of its nuclei. To validate and understand the predicted values for our target molecule, we can compare them to the experimentally determined spectra of simpler, related compounds.

Comparison with Methyl 4-aminobenzoate

Methyl 4-aminobenzoate provides the core aromatic and methyl ester framework of our target molecule. By comparing its known spectrum to our predictions, we can isolate the effect of the -[C(=O)C(=O)OCH₂CH₃] substituent.

  • Experimental Data for Methyl 4-aminobenzoate: The PubChem database provides spectral data for this compound.[3][4] The aromatic carbons appear at approximately 113.7, 119.7, 131.5, and 151.0 ppm.[5]

  • Analysis of the Effect:

    • The carbon attached to the amino group (C5 in our target) is found at ~151.0 ppm in methyl 4-aminobenzoate.[5] In our target molecule, the prediction of ~145.0 ppm suggests that the acyl group (-C(=O)C(=O)OEt) attached to the nitrogen is strongly electron-withdrawing, which deshields this carbon even further.

    • The other aromatic carbons (C2, C3, C4) will also experience shifts due to the modification of the amino group's electronic properties. The introduction of the electron-withdrawing oxoacetyl group reduces the electron-donating resonance effect of the nitrogen atom into the ring, generally leading to a downfield (deshielding) shift for the ortho and para carbons relative to a simple amino group.[6]

Comparison with Diethyl Oxalate

To understand the chemical shifts of the side chain (C7, C8, C9, C10), we can look at a simple model for the ethoxy(oxo)acetyl group, such as diethyl oxalate.

  • Experimental Data for Diethyl Oxalate: This simple molecule shows characteristic shifts for the carbonyl and ethoxy groups.[7] The carbonyl carbons are typically found in the range of 160-165 ppm, the -CH₂- carbons around 60-65 ppm, and the -CH₃ carbons around 10-15 ppm.[8]

  • Analysis of the Effect:

    • The predicted shifts for the oxalyl carbonyls (C7, C8 at ~160.0 and ~158.0 ppm), the ethoxy methylene (C9 at ~63.0 ppm), and the ethoxy methyl (C10 at ~14.0 ppm) in our target molecule align remarkably well with the experimental data for diethyl oxalate.[8] This confirms that the electronic environment of this side-chain fragment is largely preserved.

The consistency between the predicted shifts for our target molecule and the experimental data of its constituent fragments provides a strong basis for the assignments presented in Table 1.

Experimental Protocol for ¹³C NMR Spectrum Acquisition

To obtain a high-quality, verifiable ¹³C NMR spectrum for a compound like Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a standardized and rigorous protocol is essential. The following steps describe a self-validating system for data acquisition.

Step-by-Step Methodology
  • Sample Preparation:

    • Solvent Selection: Choose a deuterated solvent in which the compound is freely soluble (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆). The choice of solvent can slightly influence chemical shifts.

    • Concentration: Dissolve approximately 10-50 mg of the purified solid in 0.5-0.7 mL of the deuterated solvent in a clean, dry 5 mm NMR tube.[9]

    • Reference Standard: Add a small amount of Tetramethylsilane (TMS) as an internal reference standard (δ = 0.0 ppm).

  • Instrument Setup & Calibration:

    • Spectrometer: Use a modern NMR spectrometer (e.g., 400 MHz or higher).

    • Locking and Shimming: Insert the sample, lock onto the deuterium signal of the solvent, and perform automated or manual shimming to optimize the magnetic field homogeneity.

    • Tuning and Matching: Tune and match the ¹³C probe to the correct frequency to ensure efficient signal transmission and detection.[10]

  • Data Acquisition:

    • Pulse Program: A standard proton-decoupled ¹³C experiment, such as zgpg30 (Bruker), is typically used.[11] This sequence employs a 30° pulse angle and proton decoupling during acquisition to simplify the spectrum to singlets and provide a Nuclear Overhauser Effect (NOE) enhancement.

    • Key Parameters:

      • Spectral Width (SW): Set to cover the full range of expected carbon chemical shifts (e.g., 0-220 ppm).

      • Acquisition Time (AQ): Typically 1-2 seconds.[11]

      • Relaxation Delay (D1): A delay of 2-5 seconds is crucial to allow for full relaxation of all carbons, especially quaternary carbons which have longer relaxation times.

      • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 to 4096 or more) is required to achieve an adequate signal-to-noise ratio, particularly for dilute samples.[12]

  • Data Processing:

    • Fourier Transform: Apply an exponential multiplication with a line broadening factor of 1-3 Hz to improve the signal-to-noise ratio, followed by a Fourier transform.[8]

    • Phasing and Baseline Correction: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode. Apply a baseline correction algorithm to produce a flat baseline.

    • Referencing: Calibrate the spectrum by setting the TMS peak to 0.0 ppm or by referencing the known solvent peak (e.g., CDCl₃ at 77.16 ppm).

Visualization of the NMR Workflow

The logical flow from sample preparation to final data analysis is critical for reproducible results. The following diagram illustrates this standard workflow.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing A Weigh Compound (10-50 mg) B Dissolve in Deuterated Solvent A->B C Add TMS Reference B->C D Lock & Shim Spectrometer C->D E Tune & Match Probe D->E F Acquire FID (zgpg30, NS=1024+) E->F G Fourier Transform (LB=1-3 Hz) F->G H Phase & Baseline Correction G->H I Reference Spectrum (to TMS or Solvent) H->I J Final Annotated Spectrum I->J Peak Picking & Assignment

Caption: Standard workflow for acquiring and processing a ¹³C NMR spectrum.

References

  • Sajed T, Sayeeda Z, Lee BL, Berjanskii M, Wang F, Gautam V, Wishart DS. Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites. 2024 May 19;14(5):290. [Link]

  • D. F. Ewing. Substituent effects on the carbon-13 N.M.R. chemical shifts of side-chain carbons in aromatic systems. Australian Journal of Chemistry. 1977;30(2):351-355. [Link]

  • ChemAxon. NMR Predictor - Documentation. [Link]

  • Chemistry LibreTexts. 15.7: Spectroscopy of Aromatic Compounds. [Link]

  • University of Missouri-St. Louis, NMR Facility. Optimized Default 13C Parameters. [Link]

  • NMRDB.org. Predict 13C carbon NMR spectra. [Link]

  • Royal Society of Chemistry. Supporting Information for an article in Chemical Communications. [Link]

  • MDPI. Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. [Link]

  • ACS Publications. Substituent effects on carbon-13 chemical shifts in 4-substituted biphenyls and benzenes. [Link]

  • SpectraBase. Diethyl oxalacetate - Optional[13C NMR] - Spectrum. [Link]

  • University of Wisconsin-Madison. 13-C NMR Protocol for beginners AV-400. [Link]

  • University of Mississippi, eGrove. 13C NMR Substituent Effects on para-Substituted Tolans: Using Deuteration to Assign 13C Signals in Methyltolan. [Link]

  • nmrshiftdb2. nmrshiftdb2 - open nmr database on the web. [Link]

  • Anasazi Instruments. A Great 13C NMR Spectrum Even When Your Sample is Dilute. [Link]

  • University of Rochester. Running 13C spectra. [Link]

  • University of Calgary. Chemical shifts. [Link]

  • Mestrelab Research. Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

  • National Institutes of Health. Methyl 4-aminobenzoate | C8H9NO2 - PubChem. [Link]

  • Wiley Online Library. Carbon-13 chemical shift assignments of derivatives of benzoic acid. [Link]

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • Chemguide. interpreting C-13 NMR spectra. [Link]

Sources

Comparative

Publish Comparison Guide: FTIR Characterization of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

This guide outlines the FTIR characterization of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate , a critical intermediate often synthesized via the acylation of methyl 4-aminobenzoate with ethyl oxalyl chloride. The followi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the FTIR characterization of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate , a critical intermediate often synthesized via the acylation of methyl 4-aminobenzoate with ethyl oxalyl chloride.

The following content is structured to assist analytical chemists and process engineers in validating product identity and purity through spectral interpretation.

Executive Summary & Chemical Identity[1]

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (CAS: 20983-83-9) is a di-esterified amide derivative. Its structural complexity—containing two distinct ester environments and an amide linkage—creates a unique infrared "fingerprint" that distinguishes it from its precursors (e.g., Methyl 4-aminobenzoate) and potential hydrolysis impurities (e.g., PABA derivatives).

  • Molecular Formula:

    
    
    
  • Molecular Weight: 251.24 g/mol

  • Key Functional Moieties:

    • Methyl Benzoate Ester: Conjugated to the aromatic ring.

    • Secondary Amide: Linker group.

    • Ethyl Oxalyl Ester:

      
      -keto ester (electron-withdrawing environment).
      

Synthesis & Spectral Evolution (Visual Workflow)

The transformation from the precursor (Methyl 4-aminobenzoate ) to the product involves the conversion of a primary amine to a secondary amide, introducing an oxalyl group. This chemical change results in predictable and drastic shifts in the FTIR spectrum.

G Precursor Precursor: Methyl 4-aminobenzoate (Primary Amine) Product Product: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Secondary Amide + Oxalyl) Precursor->Product + Ethyl Oxalyl Chloride - HCl SpecChange1 Spectral Loss: Disappearance of NH2 Doublet (3300-3450 cm-1) Precursor->SpecChange1 Monitor Reagent Reagent: Ethyl Oxalyl Chloride Reagent->Product SpecChange2 Spectral Gain: New Carbonyl Bands (Oxalyl Ester ~1740 cm-1) Product->SpecChange2 Confirm

Figure 1: Reaction pathway highlighting the critical spectral checkpoints for process monitoring. The loss of the primary amine doublet and the appearance of the oxalyl carbonyls are the primary indicators of reaction completion.

Characteristic FTIR Peaks: The "Fingerprint"

The spectrum of this compound is dominated by a complex Carbonyl Region (1650–1760 cm⁻¹) due to the presence of three distinct carbonyl groups.

Table 1: Diagnostic Peak Assignments
Frequency (cm⁻¹)Functional Group AssignmentIntensityMechanistic Insight
3280 – 3350 N-H Stretch (Amide)Medium, SharpIndicates a secondary amide. Distinct from the doublet seen in the precursor primary amine.
3050 – 3100 C-H Stretch (Aromatic)WeakCharacteristic of the benzene ring protons.
2950 – 2990 C-H Stretch (Aliphatic)WeakAsymmetric/symmetric stretching of methyl (

) and ethyl (

) groups.
1735 – 1755 C=O[1] Stretch (Oxalyl Ester)Strong The

-keto ester is highly electron-deficient, shifting this band to a higher frequency than typical esters.
1715 – 1725 C=O Stretch (Benzoate Ester)Strong Conjugated ester. Note: This shifts up from ~1680 cm⁻¹ in the precursor because the amide nitrogen is less electron-donating than the precursor's amine.
1690 – 1710 C=O Stretch (Amide I)StrongThe amide carbonyl. Often overlaps with the benzoate ester, creating a broad or split "carbonyl envelope."
1600, 1510 C=C Ring Stretch MediumAromatic skeletal vibrations.
1530 – 1550 Amide II (N-H Bend)MediumCoupling of N-H bending and C-N stretching. Absent in the precursor.
1260 – 1280 C-O Stretch (Ester)Strong"C-O-C" asymmetric stretching, typically the strongest band in the fingerprint region.

Expert Insight: The most common error in interpreting this spectrum is misidentifying the carbonyls. You will not see a single sharp peak at 1700 cm⁻¹.[2] Instead, expect a "triad" or broadened envelope between 1690 and 1755 cm⁻¹ representing the Amide I, Benzoate Ester, and Oxalyl Ester.

Comparative Analysis: Product vs. Alternatives

To validate the product, one must distinguish it from its starting material (Precursor) and potential degradation products (Hydrolysis).

Comparison A: Product vs. Precursor (Methyl 4-aminobenzoate)
  • Precursor Profile:

    • NH Region: Distinct Doublet at ~3420 cm⁻¹ and ~3340 cm⁻¹ (Primary Amine).

    • C=O Region: Single, strong band at ~1680–1690 cm⁻¹ . The amino group is a strong electron donor, lowering the carbonyl frequency via resonance.

  • Differentiation:

    • Pass Criteria: Complete disappearance of the NH doublet.

    • Pass Criteria: Appearance of the high-frequency oxalyl ester band (~1740+ cm⁻¹).

    • Pass Criteria: Shift of the benzoate carbonyl from ~1680 to ~1720 cm⁻¹.

Comparison B: Product vs. Hydrolysis Impurity (PABA / Oxamic Acid)

If the ester groups hydrolyze, carboxylic acids are formed.

  • Impurity Profile:

    • OH Region: Very broad, jagged absorption from 2500–3300 cm⁻¹ (Carboxylic Acid dimer).[3]

  • Differentiation:

    • Pass Criteria: The product spectrum should have a clean, flat baseline between 2500–3000 cm⁻¹. Any broad "hump" here indicates hydrolysis (formation of acid).

Table 2: Comparative Spectral Differences[5]
FeatureMethyl 4-aminobenzoate (Precursor)Product (Target) PABA / Acid Impurities
Amine/Amide Doublet (Primary

)
Singlet (Secondary

)
Varies
Carbonyl (C=O) Single band (~1685)Multiple bands (1690–1755) Shifted + Broad Acid C=O
Hydroxyl (OH) AbsentAbsent Broad band (2500–3300)
Amide II AbsentPresent (~1540) Present (if amide intact)

Experimental Protocol: ATR-FTIR Analysis

Objective: Qualitative identification and purity assessment of solid intermediate.

Equipment:

  • FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

  • Accessory: Diamond ATR (Attenuated Total Reflectance) module.

Step-by-Step Methodology:

  • System Blank: Clean the diamond crystal with isopropanol. Collect a background spectrum (air) to remove atmospheric

    
     and 
    
    
    
    contributions.
  • Sample Prep: Place approximately 5–10 mg of the solid product onto the center of the crystal.

  • Contact: Apply pressure using the anvil clamp until the force gauge reaches the optimal zone (ensure uniform contact).

  • Acquisition:

    • Range: 4000 – 600 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Scans: 16 or 32 (to improve Signal-to-Noise ratio).

  • Post-Processing: Apply Automatic Baseline Correction. Do not apply heavy smoothing, as this may merge the distinct carbonyl bands in the 1700 region.

  • Validation: Compare the resulting spectrum against the "Fingerprint" criteria in Table 1.

References

  • National Institute of Standards and Technology (NIST). Methyl 4-aminobenzoate Gas Phase IR Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • PubChem. Methyl 4-aminobenzoate (Compound Summary). National Library of Medicine. Available at: [Link]

  • SpectraBase. Vapor Phase IR Spectrum of Methyl 4-aminobenzoate. John Wiley & Sons.[4][5] Available at: [Link][6]

  • ResearchGate. FTIR analysis of p-aminobenzoic acid derivatives and coordination complexes. (General reference for aminobenzoate spectral shifts). Available at: [Link]

Sources

Validation

A Comparative Analysis of the Reactivity of Methyl vs. Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate Analogs

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and fine chemical synthesis, the nuanced interplay of molecular struct...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the nuanced interplay of molecular structure and reactivity is a cornerstone of innovation. Seemingly minor modifications, such as the substitution of a methyl group for an ethyl group, can precipitate significant shifts in a compound's physicochemical properties and biological activity. This guide provides an in-depth comparative analysis of the reactivity of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate and its ethyl analog, Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate. Our objective is to furnish researchers, scientists, and drug development professionals with a robust framework for understanding and predicting the behavior of these closely related molecules, supported by theoretical principles and detailed experimental protocols.

Introduction: The Subtle Distinction Between Methyl and Ethyl Analogs

At the heart of this comparison are two molecules differing by a single methylene (-CH2-) unit in their ester functionality.

  • Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (1)

  • Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate (2)

While structurally similar, the transition from a methyl to an ethyl ester can influence reaction kinetics and metabolic stability. These differences primarily arise from two key factors: steric hindrance and electronic effects . The ethyl group is larger and more electron-donating (via the inductive effect) than the methyl group.[1][2] This guide will dissect how these subtle differences are expected to manifest in a key chemical transformation: the hydrolysis of the benzoate ester.

Synthesis of Target Compounds

The synthesis of both target compounds can be approached via a common pathway, starting from the respective aminobenzoate precursors. The general synthetic route is outlined below.

Synthesis_Pathway cluster_0 Starting Materials cluster_1 Esterification cluster_2 Acylation 4-aminobenzoic_acid 4-Aminobenzoic Acid methyl_aminobenzoate Methyl 4-aminobenzoate 4-aminobenzoic_acid->methyl_aminobenzoate Methanol, H+ cat. ethyl_aminobenzoate Ethyl 4-aminobenzoate 4-aminobenzoic_acid->ethyl_aminobenzoate Ethanol, H+ cat. product_1 Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (1) methyl_aminobenzoate->product_1 Ethyl oxalyl chloride, Base product_2 Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate (2) ethyl_aminobenzoate->product_2 Ethyl oxalyl chloride, Base

Caption: General synthetic pathway for Methyl and Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate.

The initial step involves a Fischer esterification of 4-aminobenzoic acid with either methanol or ethanol in the presence of an acid catalyst to yield methyl 4-aminobenzoate and ethyl 4-aminobenzoate, respectively.[3] Subsequently, acylation of the amino group with ethyl oxalyl chloride in the presence of a non-nucleophilic base affords the desired products.

Comparative Reactivity: A Theoretical Framework

The primary focus of our comparative analysis is the base-catalyzed hydrolysis of the benzoate ester, a reaction susceptible to both steric and electronic influences.

Electronic Effects

The ethyl group is known to be slightly more electron-donating than the methyl group through an inductive effect.[2] This increased electron density on the ester oxygen could, in principle, make the carbonyl carbon slightly less electrophilic. A less electrophilic carbonyl carbon would be less susceptible to nucleophilic attack by a hydroxide ion, suggesting that the ethyl ester might hydrolyze at a slightly slower rate than the methyl ester.

Steric Hindrance

Steric hindrance refers to the slowing of chemical reactions due to the spatial bulk of substituents.[4] The ethyl group, being larger than the methyl group, presents a greater steric barrier to the approach of a nucleophile to the ester carbonyl carbon.[5] This steric hindrance is expected to be a more dominant factor than the subtle electronic differences, leading to a slower rate of hydrolysis for the ethyl analog compared to the methyl analog.

Experimental Protocol: Comparative Hydrolysis Study

To empirically validate the theoretical predictions, the following detailed experimental protocol for a comparative hydrolysis study is proposed.

Materials and Equipment
  • Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

  • Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate

  • Sodium hydroxide (NaOH) solution, standardized (e.g., 0.1 M)

  • Ethanol (or other suitable co-solvent)

  • Deionized water

  • Constant temperature water bath

  • pH meter

  • HPLC system with a suitable C18 column

  • Standard laboratory glassware

Experimental Workflow

Experimental_Workflow start Start: Prepare reaction mixtures reaction Incubate at constant temperature start->reaction sampling Withdraw aliquots at timed intervals reaction->sampling quench Quench reaction with acid sampling->quench hplc Analyze by HPLC quench->hplc data Determine concentration of reactant and product hplc->data kinetics Calculate rate constants data->kinetics end End: Compare reactivity kinetics->end

Caption: Workflow for the comparative hydrolysis kinetics study.

Step-by-Step Procedure
  • Preparation of Stock Solutions: Prepare stock solutions of known concentrations of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate and Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate in the chosen co-solvent (e.g., ethanol).

  • Reaction Setup: In separate reaction vessels, add a specific volume of the standardized NaOH solution and deionized water. Place the vessels in a constant temperature water bath (e.g., 25 °C) to equilibrate.

  • Initiation of Reaction: To initiate the reaction, add a small, precise volume of the respective ester stock solution to each reaction vessel with vigorous stirring. Start a timer immediately. The final concentrations should be chosen to allow for a measurable reaction rate.

  • Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw a small aliquot from each reaction mixture.

  • Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a small amount of a suitable acid (e.g., dilute HCl) to neutralize the NaOH catalyst.

  • HPLC Analysis: Analyze each quenched sample by HPLC to determine the concentration of the remaining ester and the formed carboxylate product.

  • Data Analysis: Plot the natural logarithm of the ester concentration versus time. The slope of the resulting line will be the negative of the pseudo-first-order rate constant (-k'). The second-order rate constant (k) can be calculated by dividing k' by the concentration of the hydroxide ion.

Expected Data and Interpretation

The experimental data is expected to demonstrate a difference in the rate of hydrolysis between the two analogs.

Table 1: Hypothetical Rate Constants for the Hydrolysis of Methyl and Ethyl Analogs at 25 °C

CompoundPseudo-first-order rate constant (k') (s⁻¹)Second-order rate constant (k) (M⁻¹s⁻¹)
Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (1)1.5 x 10⁻⁴1.5 x 10⁻³
Ethyl 4-([ethoxy(oxo)acetyl]amino)benzoate (2)1.1 x 10⁻⁴1.1 x 10⁻³

The anticipated results, as tabulated above, would show that Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate hydrolyzes at a faster rate than its ethyl counterpart. This outcome would be primarily attributed to the reduced steric hindrance around the carbonyl center of the methyl ester, allowing for more facile nucleophilic attack by the hydroxide ion.

Conclusion and Broader Implications

This comparative guide illustrates that even a subtle structural modification, such as the substitution of a methyl for an ethyl group, can have a measurable impact on chemical reactivity. In the case of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate versus its ethyl analog, the smaller size of the methyl group is predicted to result in a faster rate of hydrolysis due to diminished steric hindrance.

For researchers in drug development, this seemingly minor difference can have profound implications for a drug candidate's metabolic profile. An ester that is more readily hydrolyzed may have a shorter biological half-life. Conversely, a more sterically hindered ester could be designed to be more stable, leading to a longer duration of action. Understanding these fundamental principles of reactivity is therefore paramount in the rational design of new therapeutic agents and the optimization of synthetic pathways.

References

  • Sciencemadness Discussion Board. (2017). methyl 4-aminobenzoate synthesis report. [Link]

  • PubChem. Ethyl 4-[(ethoxycarbonyl)amino]benzoate. [Link]

  • Oreate AI Blog. (2026). Ethyl vs. Methyl: Understanding the Chemical Twins. [Link]

  • Quora. (2017). Which one is more electron donating, ethyl, methyl or phenyl group?[Link]

  • Wikipedia. Steric effects. [Link]

  • ChemTalk. (2021). Steric Hindrance. [Link]

Sources

Comparative

A Predictive Guide to the UV-Vis Absorption Spectrum of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate: A Comparative Analysis

In the landscape of pharmaceutical research and drug development, meticulous characterization of novel chemical entities is paramount. Ultraviolet-Visible (UV-Vis) spectroscopy remains a cornerstone analytical technique,...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, meticulous characterization of novel chemical entities is paramount. Ultraviolet-Visible (UV-Vis) spectroscopy remains a cornerstone analytical technique, offering critical insights into the electronic structure of molecules. This guide provides a comprehensive analysis of the expected UV-Vis absorption characteristics of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, a compound of interest in medicinal chemistry.

Given the absence of a published spectrum for this specific molecule, this guide will adopt a predictive and comparative approach. By examining the spectra of structurally analogous compounds and applying fundamental principles of spectroscopy, we can construct a robust hypothesis of its absorption properties. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of their analytical data.

Structural and Electronic Considerations

Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate is a derivative of methyl 4-aminobenzoate. The core chromophore is the benzene ring, substituted with an electron-donating amino group (as part of an amide) and an electron-withdrawing methyl ester group in a para arrangement. This substitution pattern is known to give rise to a strong absorption band due to an intramolecular charge transfer (ICT) transition.

The key structural feature that differentiates the target molecule from its parent, methyl 4-aminobenzoate, is the acylation of the amino group with an ethoxy(oxo)acetyl moiety. This modification will significantly influence the electronic properties of the nitrogen lone pair.

dot graph "Structural_Comparison" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} "Structural relationship of the target molecule and its primary analogs."

The lone pair of electrons on the nitrogen atom in methyl 4-aminobenzoate is in direct conjugation with the benzene ring, which is a major contributor to its characteristic UV-Vis spectrum. In our target molecule, this lone pair will be delocalized across the adjacent carbonyl group of the amide functionality. This delocalization is expected to reduce the electron-donating ability of the nitrogen atom towards the aromatic ring, leading to a predictable shift in the absorption maximum (λmax).

Predicted UV-Vis Absorption and Comparison

The UV-Vis spectrum of aromatic compounds is typically dominated by π→π* transitions. For substituted benzenes, the primary bands of interest are the E2 (ca. 200 nm) and B (ca. 250-290 nm) bands. The B-band is particularly sensitive to substitution and solvent effects.

Baseline Comparator: Methyl 4-aminobenzoate

Methyl 4-aminobenzoate, the immediate precursor, serves as our primary reference. Its UV-Vis spectrum is well-characterized. For instance, in a supporting information document for a study on crystalline network materials, the 1H NMR and 13C NMR spectra of methyl 4-aminobenzoate in CDCl3 are provided, confirming its structural identity for use as a starting material[1]. While this document doesn't show the UV-Vis spectrum, other sources indicate that 4-aminobenzoic acid has absorption maxima at 194 nm, 226 nm, and 278 nm[2]. The esterification to methyl 4-aminobenzoate is expected to cause only minor shifts. The long-wavelength absorption around 278 nm is of particular interest as it is sensitive to the electronic environment of the amino group.

Prediction for Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

The introduction of the ethoxy(oxo)acetyl group will have a significant electronic effect. The electron-withdrawing nature of the adjacent carbonyl group will pull electron density away from the nitrogen, reducing its ability to donate to the benzene ring. This reduction in conjugation will increase the energy required for the π→π* transition. Consequently, a hypsochromic shift (blue shift) of the main absorption band is predicted relative to methyl 4-aminobenzoate. The λmax is expected to be at a shorter wavelength, likely in the range of 250-270 nm.

Comparative Data Summary

CompoundKey Functional GroupsExpected λmax (nm)Rationale for Shift
Methyl 4-aminobenzoateAromatic amine, Ester~278Baseline - strong conjugation of NH2 with the ring.
Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate Aromatic amide, Ester ~250-270 (Predicted) Hypsochromic shift due to decreased N lone pair donation.
Benzocaine (Ethyl 4-aminobenzoate)Aromatic amine, Ester~278-290Minor bathochromic shift relative to methyl ester possible.[3]
4-Aminobenzoic AcidAromatic amine, Carboxylic Acid194, 226, 278Similar to the methyl ester, used as a reference.[2]

The Influence of Solvent Polarity

The choice of solvent can significantly alter the position and intensity of absorption bands.[4][5] For the target molecule, solvent effects are expected to be pronounced due to the presence of polar functional groups.

  • π→π Transitions: In the case of π→π transitions, the excited state is generally more polar than the ground state. Therefore, increasing the polarity of the solvent will stabilize the excited state more than the ground state, leading to a small bathochromic shift (red shift) .[4]

  • n→π Transitions: The amide and ester carbonyl groups also possess non-bonding electrons and can undergo n→π transitions. These are typically much weaker than π→π* transitions and may appear as a shoulder on the main absorption band. The ground state of these transitions is stabilized by hydrogen bonding with protic solvents. This stabilization of the ground state increases the energy gap to the excited state, resulting in a hypsochromic shift (blue shift) in polar, protic solvents like ethanol or methanol.[6]

A proposed study to characterize the solvent effects would involve measuring the spectrum in three solvents of differing polarity:

  • Hexane (Non-polar)

  • Acetonitrile (Polar, aprotic)

  • Ethanol (Polar, protic)

Observing the shifts in these solvents would allow for the definitive assignment of the electronic transitions.

dot graph "Solvent_Effects" { rankdir=LR; node [shape=plaintext, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} "Energy level shifts of electronic transitions in polar solvents."

Proposed Experimental Protocol

To validate the predictions made in this guide, the following experimental protocol for acquiring the UV-Vis absorption spectrum is recommended.

Objective: To determine the λmax and molar absorptivity (ε) of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate in solvents of varying polarity.

Materials:

  • Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (analytical grade)

  • Hexane (spectroscopic grade)

  • Acetonitrile (spectroscopic grade)

  • Ethanol (spectroscopic grade)

  • Calibrated dual-beam UV-Vis spectrophotometer

  • 1 cm path length quartz cuvettes

  • Calibrated analytical balance

  • Class A volumetric flasks and pipettes

Procedure:

  • Stock Solution Preparation:

    • Accurately weigh approximately 10 mg of the compound.

    • Dissolve the compound in 100 mL of ethanol in a volumetric flask to create a stock solution of approximately 100 µg/mL. Ensure complete dissolution.

  • Working Solution Preparation:

    • Prepare a series of dilutions from the stock solution in ethanol to determine the linear range of absorbance (e.g., 1, 2, 5, 10, 15 µg/mL).

    • Prepare a working solution of approximately 10 µg/mL (or a concentration that gives an absorbance of ~1 AU) in each of the three solvents (hexane, acetonitrile, ethanol).

  • Spectral Acquisition:

    • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

    • Set the wavelength range from 400 nm to 190 nm.

    • Fill a cuvette with the solvent to be used (e.g., ethanol) and use it as a blank to record the baseline.

    • Rinse the sample cuvette with the working solution before filling it.

    • Acquire the absorption spectrum of the working solution.

    • Record the λmax and the absorbance value at this wavelength.

    • Repeat the process for the other two solvents, ensuring to record a new baseline for each.

  • Data Analysis:

    • Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl) from the spectra of the dilution series in ethanol.

    • Compare the λmax values obtained in the three different solvents to analyze the solvent-induced shifts.

dot graph "Experimental_Workflow" { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} "Workflow for UV-Vis spectral acquisition and analysis."

Alternative and Complementary Analytical Techniques

While UV-Vis spectroscopy is invaluable, a comprehensive characterization should be supported by other techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity of the compound.

  • Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the functional groups, particularly the amide and ester carbonyls. For comparison, the IR spectrum of benzocaine shows a C=O stretch for the ester group between 1750-1735 cm⁻¹[7].

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the compound's identity.

Conclusion

This guide provides a theoretically grounded prediction of the UV-Vis absorption spectrum of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate. Based on a comparative analysis with its structural analogs, particularly methyl 4-aminobenzoate, a significant hypsochromic (blue) shift of the primary absorption band is anticipated due to the electronic effects of the N-acyl substituent. The λmax is predicted to lie in the 250-270 nm range. Furthermore, the spectrum is expected to exhibit solvatochromism, with polar solvents likely causing a red shift in the π→π* transition and a blue shift in any observable n→π* transitions. The provided experimental protocol offers a robust framework for the empirical validation of these predictions. By integrating this spectroscopic analysis with other analytical techniques, researchers can achieve a thorough and reliable characterization of this and other novel molecules.

References

  • Spectroscopic Analysis of Benzocaine Using 1H NMR, 13C NMR, MS, and IR Spectroscopy. (2024). [Source not further specified in provided text]
  • The Photolyses of Fully Aromatic Amides. (1975). Canadian Journal of Chemistry, 53, 2337. [Link]

  • Protomers of Benzocaine: Solvent and Permittivity Dependence. (2015). Journal of the American Chemical Society. [Link]

  • FT–IR spectra of polymorphic forms of benzocaine. ResearchGate. [Link]

  • The Analysis of the Physicochemical Properties of Benzocaine Polymorphs. (2018). Molecules, 23(7), 1786. [Link]

  • Green approach towards Synthesis and Structural Analysis of benzocaine-based compound and its co-crystals. (2022). Asian Journal of Research in Chemistry, 15(4), 235-241. [Link]

  • UV spectra of amide 1 and ester 2 at 2 m in CDCl 3 . Top: spectral... ResearchGate. [Link]

  • Solvent Effects on the UV-visible Absorption Spectra. Virtual Labs. [Link]

  • Effect of Solvent. (2023). Chemistry LibreTexts. [Link]

  • Solvent Effects in UV-Vis Spectroscopy. Scribd. [Link]

  • Unexpected solvent effects on the UV/Vis absorption spectra of o-cresol in toluene and benzene: in contrast with non-aromatic solvents. (2018). Royal Society Open Science, 5(3), 171985. [Link]

  • Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo. (2021). [Source not further specified in provided text]
  • The absorption spectra of simple amides and peptides. The Journal of Physical Chemistry. [Link]

  • Visible Spectrophotometric Method for the Determination of Pharmaceutically Important Aromatic Primary Amines by using P-N, N-Di. ARC Journals. [Link]

  • Scheme 1: Synthesis of Methyl 4-[2-(cyclized amino)ethoxy]benzoate... ResearchGate. [Link]

  • Synthesis, Spectroscopic Evaluation and Preliminary UV-Vis Titration Study of 1,2-bis[N,N'-6-(3-pyridylmethylamido)pyridyl- 2-carboxyamido]butane as a Potential Anion Receptor. (2022). Malaysian Journal of Chemistry, 24(2), 76-85. [Link]

  • Synthesis of Methyl 4-(2-Aminoethoxy)benzoate. PrepChem.com. [Link]

  • methyl 4-aminobenzoate synthesis report. Sciencemadness.org. [Link]

  • Methyl 4-[ethoxy(oxo)acetyl]benzoate. PubChem. [Link]

  • Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials - Supporting Information. [Source not further specified in provided text]
  • UV-Vis Spectrum of 4-Aminobenzoic Acid. SIELC Technologies. [Link]

  • Fig. S2. (a)UV-vis absorption spectra of ethyl 4-aminobenzoate 12 M... ResearchGate. [Link]

Sources

Validation

Differentiating Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate from Starting Materials via Thin-Layer Chromatography (TLC): A Comprehensive Guide

In the realm of organic synthesis, particularly in drug development and medicinal chemistry, the ability to accurately and efficiently monitor the progress of a reaction is paramount. Thin-layer chromatography (TLC) stan...

Author: BenchChem Technical Support Team. Date: February 2026

In the realm of organic synthesis, particularly in drug development and medicinal chemistry, the ability to accurately and efficiently monitor the progress of a reaction is paramount. Thin-layer chromatography (TLC) stands out as a simple, rapid, and cost-effective analytical technique for this purpose.[1][2][3] This guide provides an in-depth, experimentally-grounded comparison of Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate with its starting materials—Methyl 4-aminobenzoate and Diethyl oxalate—using TLC. We will delve into the principles of separation, provide a detailed experimental protocol, and interpret the resulting data, offering researchers a practical framework for reaction monitoring.

The Principle of Separation: Polarity is Key

TLC separates components of a mixture based on their differential partitioning between a stationary phase (typically polar silica gel) and a mobile phase (a less polar solvent system).[2][3][4][5][6] The separation hinges on the principle of "like dissolves like." More polar compounds will have a stronger affinity for the polar stationary phase and will therefore travel a shorter distance up the TLC plate. Conversely, less polar compounds will be more soluble in the mobile phase and will migrate further.[7] This differential migration allows for the separation and identification of the components in a mixture.[2][4]

The key to differentiating our product, Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate, from the starting materials lies in their distinct polarities:

  • Methyl 4-aminobenzoate: This starting material possesses a polar amino group (-NH2) and a moderately polar ester group. The presence of the amino group, capable of hydrogen bonding, makes it significantly polar.

  • Diethyl oxalate: This reactant contains two ester groups, contributing to its polarity. However, it lacks the highly polar amino group present in Methyl 4-aminobenzoate.

  • Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (Product): The product molecule is considerably larger and contains an amide linkage in addition to two ester groups. The amide group is highly polar and capable of strong hydrogen bonding. This, combined with the overall increase in size and functional groups, suggests the product will be more polar than the starting materials.

Based on this analysis, we can predict the following trend in Rf values (Retardation factor, the ratio of the distance traveled by the compound to the distance traveled by the solvent front) on a silica gel TLC plate:

Diethyl oxalate > Methyl 4-aminobenzoate > Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate

A lower Rf value indicates a more polar compound.[8]

Experimental Protocol

This section provides a detailed, step-by-step methodology for performing the TLC analysis.

Materials and Equipment
  • TLC Plates: Silica gel 60 F254 plates (the "F254" indicates a fluorescent indicator that allows for visualization under UV light at 254 nm).[1]

  • Starting Materials:

    • Methyl 4-aminobenzoate[9][10][11][12]

    • Diethyl oxalate

  • Product: Methyl 4-([ethoxy(oxo)acetyl]amino)benzoate (from the reaction mixture)

  • Solvents:

    • Ethyl acetate (EtOAc)

    • Hexane

    • Dichloromethane (DCM) or Chloroform (for sample preparation)

  • Equipment:

    • TLC developing chamber[2][13]

    • Capillary tubes or micropipettes for spotting

    • Pencil

    • Ruler

    • UV lamp (254 nm)[14][15][16]

    • Iodine chamber (optional, for visualization)[14][15]

    • Staining solution (e.g., p-anisaldehyde stain, optional)[17][18]

    • Heat gun (for stain development)

Workflow Diagram

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.